Tetraethylammonium hydrogen sulphate

• CAS: 16873-13-5

Core Science & Biosynthesis

An In-depth Technical Guide to the Physical and Chemical Properties of Tetraethylammonium Hydrogen Sulphate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetraethylammonium hydrogen sulphate, a quaternary ammonium salt, is a versatile compound with significant applications in various scientific and industrial fields. Its unique properties make it a valuable reagent in organic synthesis, electrochemistry, material science, and analytical chemistry, including drug development processes. This technical guide provides a comprehensive overview of the physical and chemical properties of tetraethylammonium hydrogen sulphate, detailed experimental protocols for its characterization, and a summary of its key applications.

Chemical and Physical Properties

Tetraethylammonium hydrogen sulphate is a white to almost white crystalline powder.[1] It is known to be soluble in polar solvents. A summary of its key physical and chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of Tetraethylammonium Hydrogen Sulphate

Property	Value	Reference
Molecular Formula	C₈H₂₁NO₄S	[1]
Molecular Weight	227.32 g/mol	[1][2]
Appearance	White to almost white crystalline powder	[1]
Melting Point	243 - 245 °C	[2]
Solubility	Soluble in water and ethanol	[3]
pKa of Tetraethylammonium cation	10.8	[3]
CAS Number	16873-13-5	[1][2]

Note: Some physical properties like density have not been explicitly found for tetraethylammonium hydrogen sulphate. For the related triethylammonium hydrogen sulfate, a density of 0.75 g/cm³ has been reported.[4]

Experimental Protocols

Detailed methodologies are crucial for the accurate characterization and application of tetraethylammonium hydrogen sulphate. The following sections outline key experimental protocols.

Synthesis of Tetraethylammonium Hydrogen Sulphate

A common method for the synthesis of quaternary ammonium hydrogen sulfates involves the reaction of the corresponding quaternary ammonium bromide or hydroxide with sulfuric acid. The following is a generalized protocol that can be adapted for the synthesis of tetraethylammonium hydrogen sulphate.

dot

Caption: A generalized workflow for the synthesis of tetraethylammonium hydrogen sulphate.

Protocol:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve tetraethylammonium bromide in a suitable solvent (e.g., water or ethanol).

• Addition of Sulfuric Acid: Slowly add a stoichiometric amount of concentrated sulfuric acid to the solution while stirring. The reaction is exothermic, so the addition should be controlled to maintain a safe temperature.

• Reaction: Stir the mixture at room temperature or with gentle heating for a specified period to ensure the reaction goes to completion.

• Isolation: Remove the solvent by rotary evaporation.

• Purification: Recrystallize the crude product from a suitable solvent system (e.g., ethanol/diethyl ether) to obtain pure tetraethylammonium hydrogen sulphate crystals.

• Drying: Dry the purified crystals under vacuum.

Purity Determination by Titration

The purity of tetraethylammonium hydrogen sulphate can be determined by acid-base titration.

Protocol:

• Sample Preparation: Accurately weigh a sample of tetraethylammonium hydrogen sulphate and dissolve it in deionized water.

• Titration: Titrate the solution with a standardized solution of sodium hydroxide (NaOH) using a suitable indicator (e.g., phenolphthalein) or a pH meter to determine the endpoint.

• Calculation: The purity is calculated based on the volume of NaOH solution required to neutralize the hydrogen sulphate.

Spectroscopic Analysis

1. Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve a small amount of tetraethylammonium hydrogen sulphate in a suitable deuterated solvent (e.g., D₂O or DMSO-d₆).

• ¹H NMR: The proton NMR spectrum is expected to show a triplet corresponding to the methyl protons (-CH₃) and a quartet for the methylene protons (-CH₂-) of the ethyl groups.

• ¹³C NMR: The carbon-13 NMR spectrum should exhibit two distinct signals for the methyl and methylene carbons of the ethyl groups.

2. Fourier-Transform Infrared (FTIR) Spectroscopy

• Sample Preparation: Prepare a KBr pellet containing a small amount of the finely ground sample or use an ATR (Attenuated Total Reflectance) accessory for direct analysis of the solid.

• Spectral Interpretation: The FTIR spectrum will show characteristic absorption bands for the C-H stretching and bending vibrations of the ethyl groups, as well as bands associated with the hydrogen sulphate anion (S=O and S-O stretching).

Applications in Research and Drug Development

Tetraethylammonium hydrogen sulphate has several important applications in scientific research and the pharmaceutical industry.

Phase-Transfer Catalysis

It is widely used as a phase-transfer catalyst (PTC) in heterogeneous reaction mixtures.[5] The tetraethylammonium cation can transport anions from an aqueous phase to an organic phase, thereby facilitating reactions between reactants that are soluble in different immiscible phases. A typical example is in nucleophilic substitution reactions.[6][7]

dot

Caption: The catalytic cycle of a phase-transfer catalyst in a nucleophilic substitution reaction.

Ion-Pair Chromatography

In analytical chemistry, tetraethylammonium hydrogen sulphate is used as an ion-pairing reagent in reverse-phase high-performance liquid chromatography (HPLC).[2] It is particularly useful for the separation of acidic analytes. The tetraethylammonium cations pair with the anionic analytes, increasing their retention on the nonpolar stationary phase and enabling their separation and quantification. This technique is widely applied in the analysis of drugs and their metabolites.[8][9]

Other Applications

• Electrochemistry: It serves as a supporting electrolyte in various electrochemical studies due to its ionic nature and solubility in polar organic solvents.[5]

• Material Science: It is utilized in the synthesis of ionic liquids and other advanced materials.[5]

• Drug Formulation: It can act as a stabilizing agent and enhance the solubility of active pharmaceutical ingredients (APIs).

Conclusion

Tetraethylammonium hydrogen sulphate is a quaternary ammonium salt with a valuable set of physical and chemical properties that make it a versatile tool for researchers, scientists, and drug development professionals. Its utility as a phase-transfer catalyst and an ion-pairing reagent, among other applications, underscores its importance in modern chemistry and pharmaceutical sciences. The experimental protocols outlined in this guide provide a foundation for the synthesis, purification, and characterization of this compound, enabling its effective use in various research and development endeavors.

References

• 1. Tetraethylammonium hydrogen sulphate | C8H21NO4S | CID 167582 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 四乙基硫酸氢铵 suitable for ion pair chromatography, LiChropur™, ≥99.0% | Sigma-Aldrich [sigmaaldrich.com]
• 3. derangedphysiology.com [derangedphysiology.com]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. researchgate.net [researchgate.net]
• 6. alfachemic.com [alfachemic.com]
• 7. spcmc.ac.in [spcmc.ac.in]
• 8. academic.oup.com [academic.oup.com]
• 9. spectrumchemical.com [spectrumchemical.com]

Navigating the Solubility Landscape of Tetraethylammonium Hydrogen Sulphate in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Tetraethylammonium hydrogen sulphate (TEOAHS), a quaternary ammonium salt, sees application in various chemical processes, including as a phase-transfer catalyst and an electrolyte. Its efficacy in these roles is intrinsically linked to its solubility in organic solvents. This technical guide addresses the critical need for understanding the solubility of TEOAHS in such solvents. A comprehensive review of publicly available scientific literature and chemical databases reveals a significant gap in quantitative solubility data for this specific compound. This guide, therefore, provides a detailed experimental protocol for determining the solubility of tetraethylammonium hydrogen sulphate in organic solvents, enabling researchers to generate the precise data required for their specific applications. Furthermore, it presents a structured framework for the systematic tabulation and presentation of such experimentally determined data.

Introduction

Tetraethylammonium hydrogen sulphate is an ionic compound whose interaction with organic solvents is governed by the principles of "like dissolves like." Its tetraethylammonium cation provides some lipophilicity, while the hydrogen sulphate anion contributes to its polar nature. Consequently, TEOAHS is generally known to be soluble in polar solvents. However, for the precise control and optimization of chemical reactions and processes, qualitative statements are insufficient. Quantitative solubility data, expressing the concentration of a saturated solution (e.g., in grams per 100 g of solvent or moles per liter), is paramount for informed solvent selection, process design, and modeling.

Despite a thorough search of scientific databases and chemical supplier information, specific quantitative solubility data for tetraethylammonium hydrogen sulphate in a broad range of organic solvents remains elusive. Much of the available data pertains to the related compound, tetrabutylammonium hydrogen sulphate. This guide aims to bridge this knowledge gap by equipping researchers with the methodology to determine this vital physicochemical property.

Quantitative Solubility Data

As of the compilation of this guide, a comprehensive and publicly accessible dataset for the quantitative solubility of tetraethylammonium hydrogen sulphate in a variety of organic solvents could not be located. To facilitate future data collection and comparison, the following table provides a standardized format for presenting experimentally determined solubility values. Researchers are encouraged to use this structure to report their findings, thereby contributing to a more complete understanding of this compound's behavior.

Table 1: Solubility of Tetraethylammonium Hydrogen Sulphate in Various Organic Solvents

Solvent Name	Solvent Type	Temperature (°C)	Solubility ( g/100 g solvent)	Molar Solubility (mol/L)	Method of Determination	Reference
e.g., Methanol	Polar Protic	25	Data to be determined	Data to be determined	e.g., Gravimetric	[Your Study]
e.g., Acetonitrile	Polar Aprotic	25	Data to be determined	Data to be determined	e.g., Gravimetric	[Your Study]
e.g., Dichloromethane	Non-polar	25	Data to be determined	Data to be determined	e.g., Gravimetric	[Your Study]
...	...	...	...	...	...	...

Experimental Protocol: Determination of Solubility by the Gravimetric Method

The gravimetric method is a reliable and straightforward technique for determining the solubility of a solid in a liquid. It involves preparing a saturated solution, separating a known mass of the solution, evaporating the solvent, and weighing the remaining solid solute.

Materials and Apparatus

• Tetraethylammonium hydrogen sulphate (high purity)

• Organic solvents of interest (analytical grade or higher)

• Analytical balance (readable to at least 0.1 mg)

• Temperature-controlled shaker or water bath

• Vials with airtight caps (e.g., screw-cap vials with PTFE liners)

• Syringes and syringe filters (0.45 µm or smaller pore size, compatible with the solvent)

• Pre-weighed glass vials or evaporating dishes

• Drying oven

• Desiccator

Procedure

• Preparation of Saturated Solution:

  • Add an excess amount of tetraethylammonium hydrogen sulphate to a vial. The presence of undissolved solid is crucial to ensure saturation.

  • Add a known volume of the desired organic solvent to the vial.

  • Seal the vial tightly to prevent solvent evaporation.

  • Place the vial in a temperature-controlled shaker or water bath set to the desired temperature.

  • Agitate the mixture for a sufficient period to ensure equilibrium is reached (e.g., 24-48 hours). The time required may vary depending on the solvent and temperature.

• Sample Collection:

  • Once equilibrium is reached, stop the agitation and allow the undissolved solid to settle. It is critical to maintain the set temperature during this phase.

  • Carefully draw a known volume of the supernatant (the clear saturated solution) into a syringe fitted with a syringe filter. This step is to remove any undissolved solid particles.

  • Dispense the filtered saturated solution into a pre-weighed and labeled glass vial or evaporating dish.

• Gravimetric Analysis:

  • Weigh the vial containing the saturated solution to determine the total mass of the solution.

  • Carefully evaporate the solvent in a well-ventilated fume hood. The evaporation can be accelerated by gentle heating in a drying oven at a temperature below the decomposition point of the solute and the boiling point of the solvent.

  • Once the solvent is completely evaporated, place the vial in a desiccator to cool to room temperature.

  • Weigh the vial containing the dry solute.

  • Repeat the drying and weighing steps until a constant mass is achieved.

Data Calculation

• Mass of the saturated solution: (Mass of vial + solution) - (Mass of empty vial)

• Mass of the dissolved solute: (Mass of vial + dry solute) - (Mass of empty vial)

• Mass of the solvent: (Mass of the saturated solution) - (Mass of the dissolved solute)

• Solubility ( g/100 g solvent): (Mass of the dissolved solute / Mass of the solvent) x 100

Visualization of Experimental Workflow

The logical flow of the gravimetric solubility determination method is illustrated in the following diagram.

A Technical Guide to the ¹H and ¹³C NMR Spectra of Tetraethylammonium Hydrogen Sulphate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra of tetraethylammonium hydrogen sulphate. Tetraethylammonium hydrogen sulphate is a quaternary ammonium salt with diverse applications, including as a phase transfer catalyst, an electrolyte in electrochemical studies, and an ion-pairing reagent in chromatography.[1][2] Accurate spectral characterization is crucial for its quality control and for understanding its interactions in various chemical systems. This document details the expected NMR signals, chemical shifts, and multiplicities, supported by tabulated data and explanatory diagrams. Furthermore, a generalized experimental protocol for acquiring high-quality NMR spectra for this and similar ionic compounds is provided.

Introduction

Tetraethylammonium hydrogen sulphate, with the chemical formula (C₂H₅)₄N(HSO₄), is an organic salt that exists as a white to off-white crystalline solid at room temperature.[3][4] It is comprised of a tetraethylammonium cation and a hydrogen sulphate anion.[3] The unique properties of this compound, such as its solubility in polar solvents and its role as a phase transfer catalyst, make it a valuable reagent in organic synthesis and material science.[1]

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful analytical technique for the structural elucidation of organic molecules. ¹H and ¹³C NMR, in particular, provide detailed information about the chemical environment of the hydrogen and carbon atoms, respectively, within a molecule. This guide serves as a detailed reference for the interpretation of the ¹H and ¹³C NMR spectra of tetraethylammonium hydrogen sulphate.

Chemical Structure and NMR-Active Nuclei

The structure of tetraethylammonium hydrogen sulphate is composed of two ionic components: the tetraethylammonium cation and the hydrogen sulphate anion.

• Tetraethylammonium Cation [(C₂H₅)₄N⁺]: This cation possesses two distinct sets of protons and carbons in its four ethyl groups, which are chemically equivalent due to the molecule's symmetry.

• Hydrogen Sulphate Anion [HSO₄⁻]: This anion contains one acidic proton.

The following diagram illustrates the chemical structure of tetraethylammonium hydrogen sulphate.

Caption: Molecular structure of tetraethylammonium hydrogen sulphate.

¹H NMR Spectral Analysis

The ¹H NMR spectrum of tetraethylammonium hydrogen sulphate is characterized by signals arising from the ethyl groups of the cation and the proton of the hydrogen sulphate anion.

• Methylene Protons (-CH₂-): The eight methylene protons are chemically equivalent and are adjacent to a methyl group. Due to spin-spin coupling with the three protons of the methyl group, their signal appears as a quartet (a 1:3:3:1 intensity pattern).

• Methyl Protons (-CH₃-): The twelve methyl protons are also chemically equivalent. They are coupled to the two protons of the adjacent methylene group, resulting in a signal that is a triplet (a 1:2:1 intensity pattern).

• Hydrogen Sulphate Proton (-OH): The signal for the acidic proton of the hydrogen sulphate anion is typically a broad singlet. Its chemical shift and even its observability can be highly dependent on the solvent, concentration, and temperature due to chemical exchange with residual water.

The following table summarizes the expected ¹H NMR spectral data.

Assignment	Chemical Shift (δ, ppm)	Multiplicity	Integration
Methyl Protons (-CH₃)	~1.2 - 1.3	Triplet (t)	12H
Methylene Protons (-CH₂-)	~3.2 - 3.3	Quartet (q)	8H
Hydrogen Sulphate Proton (-OH)	Variable (Broad)	Singlet (s)	1H

Note: Chemical shifts are approximate and can vary based on the solvent and experimental conditions. Data is estimated based on similar tetraethylammonium salts.[5][6]

The diagram below illustrates the spin-spin coupling within an ethyl group of the tetraethylammonium cation.

Caption: Spin-spin coupling in the ethyl group.

¹³C NMR Spectral Analysis

The proton-decoupled ¹³C NMR spectrum of tetraethylammonium hydrogen sulphate is simpler, showing two distinct signals corresponding to the two types of carbon atoms in the tetraethylammonium cation.

• Methylene Carbons (-CH₂-): The four equivalent methylene carbons will produce a single signal.

• Methyl Carbons (-CH₃-): The four equivalent methyl carbons will also produce a single signal, typically at a higher field (lower ppm value) than the methylene carbons.

The following table summarizes the expected ¹³C NMR spectral data.

Assignment	Chemical Shift (δ, ppm)
Methyl Carbons (-CH₃)	~7 - 8
Methylene Carbons (-CH₂-)	~51 - 52

Note: Chemical shifts are approximate and based on values for similar tetraethylammonium salts.[7] The chemical shift ranges for sp³-hybridized carbons generally fall between 0 and 90 ppm.[8][9]

Experimental Protocol for NMR Analysis

The following is a generalized protocol for acquiring ¹H and ¹³C NMR spectra of tetraethylammonium hydrogen sulphate.

5.1. Sample Preparation

• Solvent Selection: Choose a suitable deuterated solvent in which the sample is soluble. Common choices for ionic liquids and organic salts include deuterium oxide (D₂O), dimethyl sulfoxide-d₆ (DMSO-d₆), and methanol-d₄ (CD₃OD).

• Concentration: Dissolve approximately 10-20 mg of tetraethylammonium hydrogen sulphate in 0.5-0.7 mL of the chosen deuterated solvent in a standard 5 mm NMR tube.

• Internal Standard: Tetramethylsilane (TMS) is often used as an internal standard for chemical shift referencing (0 ppm). However, for samples dissolved in D₂O, a water-soluble standard like 3-(trimethylsilyl)propionic-2,2,3,3-d₄ acid sodium salt (TMSP) may be used.[10]

5.2. Instrument Parameters

The following are typical parameters for a 400 MHz NMR spectrometer.

Parameter	¹H NMR	¹³C NMR
Spectrometer Frequency	400 MHz	100 MHz
Pulse Angle	30-90°	30-45°
Acquisition Time	2-4 seconds	1-2 seconds
Relaxation Delay	1-5 seconds	2-5 seconds
Number of Scans	8-16	128-1024 (or more)
Spectral Width	~16 ppm	~220 ppm

5.3. Data Processing

• Fourier Transformation: Apply a Fourier transform to the acquired Free Induction Decay (FID) to obtain the frequency-domain spectrum.

• Phase Correction: Manually or automatically correct the phase of the spectrum to ensure all peaks are in the positive absorptive mode.

• Baseline Correction: Apply a baseline correction to ensure the baseline of the spectrum is flat.

• Referencing: Calibrate the chemical shift scale by setting the signal of the internal standard (e.g., TMS) to 0 ppm.

• Integration: For ¹H NMR, integrate the area under each peak to determine the relative number of protons.

The workflow for obtaining and processing NMR data is illustrated below.

Caption: A generalized workflow for NMR experiments.

Conclusion

The ¹H and ¹³C NMR spectra of tetraethylammonium hydrogen sulphate provide a clear and unambiguous fingerprint of its chemical structure. The ¹H NMR spectrum is characterized by a quartet and a triplet for the ethyl groups and a variable singlet for the hydrogen sulphate proton. The ¹³C NMR spectrum shows two distinct signals for the methyl and methylene carbons. This technical guide provides the necessary information for researchers, scientists, and drug development professionals to confidently identify and characterize tetraethylammonium hydrogen sulphate using NMR spectroscopy, ensuring its purity and proper application in their work.

References

• 1. chemimpex.com [chemimpex.com]
• 2. 硫酸水素テトラエチルアンモニウム suitable for ion pair chromatography, LiChropur™, ≥99.0% | Sigma-Aldrich [sigmaaldrich.com]
• 3. Page loading... [guidechem.com]
• 4. Tetraethylammonium hydrogen sulphate | C8H21NO4S | CID 167582 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Tetraethylammonium tetrafluoroborate(429-06-1) 1H NMR [m.chemicalbook.com]
• 6. Tetraethylammonium iodide(68-05-3) 1H NMR [m.chemicalbook.com]
• 7. Tetraethylammonium tetrafluoroborate(429-06-1) 13C NMR [m.chemicalbook.com]
• 8. 13.11 Characteristics of 13C NMR Spectroscopy - Organic Chemistry | OpenStax [openstax.org]
• 9. 13Carbon NMR [chem.ch.huji.ac.il]
• 10. huc.cup.uni-muenchen.de [huc.cup.uni-muenchen.de]

An In-depth Technical Guide to the FT-IR and Raman Spectroscopy of Tetraethylammonium Hydrogen Sulphate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the Fourier-Transform Infrared (FT-IR) and Raman spectroscopy of tetraethylammonium hydrogen sulphate, a quaternary ammonium salt with applications in organic synthesis, electrochemistry, and as a phase-transfer catalyst.[1] Due to the limited availability of complete, published spectra for this specific compound, this guide presents a comprehensive overview based on the characteristic vibrational modes of its constituent ions: the tetraethylammonium (TEA) cation and the hydrogen sulphate (HSO₄⁻) anion.

Introduction to Vibrational Spectroscopy of Ionic Liquids

Tetraethylammonium hydrogen sulphate can be classified as an ionic liquid, a salt with a melting point below 100°C. Vibrational spectroscopy, encompassing both FT-IR and Raman techniques, serves as a powerful tool for the structural characterization of these materials. These techniques probe the vibrational and rotational modes of molecules, providing a unique fingerprint based on their chemical bonds and symmetry.

• FT-IR Spectroscopy measures the absorption of infrared radiation by a sample, exciting molecular vibrations such as stretching and bending. It is particularly sensitive to polar bonds.

• Raman Spectroscopy involves the inelastic scattering of monochromatic light, usually from a laser. The scattered light provides information about the vibrational modes of a molecule and is highly sensitive to non-polar bonds and symmetric vibrations.

Together, these complementary techniques offer a comprehensive understanding of the molecular structure and intermolecular interactions within tetraethylammonium hydrogen sulphate.

Predicted Vibrational Modes of Tetraethylammonium Hydrogen Sulphate

The vibrational spectrum of tetraethylammonium hydrogen sulphate is a superposition of the vibrational modes of the tetraethylammonium cation and the hydrogen sulphate anion. The exact peak positions may shift slightly due to ion-ion interactions in the solid state or in solution.

The Tetraethylammonium Cation

The tetraethylammonium cation, [N(C₂H₅)₄]⁺, possesses a tetrahedral geometry around the central nitrogen atom. Its vibrational spectrum is characterized by the motions of the ethyl groups.

Table 1: Predicted FT-IR and Raman Peaks for the Tetraethylammonium Cation

Wavenumber (cm⁻¹)	Vibrational Mode	Predicted Activity
~3000 - 2800	C-H stretching (asymmetric and symmetric)	FT-IR, Raman
~1480 - 1440	CH₂ scissoring and CH₃ asymmetric deformation	FT-IR, Raman
~1400 - 1380	CH₃ symmetric deformation (umbrella mode)	FT-IR, Raman
~1170	C-N stretching	FT-IR, Raman
~1060 - 1000	C-C stretching	Raman
~790	CH₂ rocking	FT-IR

The Hydrogen Sulphate Anion

The hydrogen sulphate anion, HSO₄⁻, has a distorted tetrahedral geometry. Its vibrational spectrum is distinct from that of the highly symmetric sulphate ion (SO₄²⁻) due to the presence of the O-H bond, which lowers its symmetry.

Table 2: Predicted FT-IR and Raman Peaks for the Hydrogen Sulphate Anion

Wavenumber (cm⁻¹)	Vibrational Mode	Predicted Activity
~3400 - 2800	O-H stretching (broad, hydrogen-bonded)	FT-IR
~1350 - 1150	S=O stretching (asymmetric and symmetric)	FT-IR, Raman
~1050	S-O(H) stretching	Raman
~880	S-OH stretching	FT-IR, Raman
~600 - 550	O-S-O bending	FT-IR, Raman
~450 - 400	O-S-O bending	FT-IR, Raman

Experimental Protocols

Detailed experimental procedures are crucial for obtaining high-quality and reproducible FT-IR and Raman spectra. The following are generalized protocols for the analysis of solid-state quaternary ammonium salts like tetraethylammonium hydrogen sulphate.

FT-IR Spectroscopy: KBr Pellet Method

This is a common technique for obtaining the infrared spectrum of a solid sample.

Methodology:

• Sample Preparation:

  • Thoroughly dry the tetraethylammonium hydrogen sulphate sample to remove any residual water, as this can interfere with the spectrum, particularly in the O-H stretching region.

  • Grind 1-2 mg of the sample with approximately 200 mg of dry, spectroscopic grade potassium bromide (KBr) in an agate mortar until a fine, homogeneous powder is obtained.

• Pellet Formation:

  • Transfer the powder to a pellet press.

  • Apply pressure (typically 8-10 tons) for several minutes to form a transparent or translucent pellet.

• Data Acquisition:

  • Place the KBr pellet in the sample holder of the FT-IR spectrometer.

  • Record a background spectrum of the empty sample compartment.

  • Acquire the sample spectrum over the desired range (e.g., 4000-400 cm⁻¹).

  • Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio.

Raman Spectroscopy

Raman spectroscopy of ionic liquids can sometimes be challenging due to fluorescence. The choice of laser excitation wavelength is critical.

Methodology:

• Sample Preparation:

  • Place a small amount of the crystalline tetraethylammonium hydrogen sulphate sample onto a microscope slide or into a capillary tube.

• Instrumentation:

  • A Raman microscope equipped with a suitable laser is typically used.

  • To minimize fluorescence, a near-infrared (NIR) laser, such as a 785 nm or 1064 nm laser, is often preferred over visible lasers (e.g., 532 nm or 633 nm).

• Data Acquisition:

  • Focus the laser onto the sample.

  • Acquire the Raman spectrum over the desired spectral range (e.g., 3500-100 cm⁻¹).

  • Adjust the laser power and acquisition time to obtain a good quality spectrum without causing sample degradation. Multiple accumulations may be necessary to improve the signal-to-noise ratio.

Visualization of Experimental Workflow and Data Analysis

The following diagrams illustrate the general workflow for the spectroscopic analysis of tetraethylammonium hydrogen sulphate.

Caption: General experimental workflow for FT-IR and Raman analysis.

Caption: Relationship between the compound and its spectral components.

Conclusion

This technical guide has provided a detailed, albeit predictive, overview of the FT-IR and Raman spectroscopy of tetraethylammonium hydrogen sulphate. By understanding the characteristic vibrational modes of the tetraethylammonium cation and the hydrogen sulphate anion, researchers can effectively interpret the experimental spectra of this and related quaternary ammonium salts. The provided experimental protocols offer a foundation for obtaining high-quality data, which is essential for the structural elucidation and quality control of these important chemical compounds in research and industrial applications. Further experimental studies are warranted to provide a complete, validated vibrational assignment for tetraethylammonium hydrogen sulphate.

References

• 1. chemimpex.com [chemimpex.com]

An In-depth Technical Guide to the Thermal Stability and Decomposition of Tetraethylammonium Hydrogen Sulphate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the current understanding of the thermal properties of tetraethylammonium hydrogen sulphate [(C₂H₅)₄NHSO₄]. Due to the limited availability of direct research on its thermal decomposition, this document synthesizes available data on the compound and related substances to offer a predictive assessment of its stability and decomposition pathway. The information is intended to support research, development, and handling of this compound in various scientific and pharmaceutical applications.

Thermal Stability and Phase Transitions

Tetraethylammonium hydrogen sulphate is a solid crystalline compound at room temperature. Its thermal behavior is characterized by distinct phase transitions prior to its melting point. Differential Scanning Calorimetry (DSC) data from available literature indicates that the compound undergoes reversible phase transitions before it melts.

Table 1: Thermal Transitions of Tetraethylammonium Hydrogen Sulphate

Thermal Event	Onset Temperature (°C)	Enthalpy (J/g)	Notes
Phase Transition	147	-3.28	A reversible solid-state phase transition.[1]
Phase Transition	160	-8.99	A second reversible solid-state phase transition.[1]
Melting Point	243 - 245	Not Reported	The compound melts in this temperature range.[2]

These endothermic transitions suggest alterations in the crystal lattice structure of the compound as it is heated. The stability of the compound up to its melting point is a critical factor for its application in various processes, including as a phase-transfer catalyst and in the synthesis of ionic liquids.

Predicted Thermal Decomposition Pathway

While specific experimental data on the thermal decomposition of tetraethylammonium hydrogen sulphate is not extensively available in the reviewed literature, a probable decomposition pathway can be postulated based on the known thermal behavior of similar quaternary ammonium salts and hydrogen sulphates. The decomposition is anticipated to proceed through a combination of Hofmann elimination and the breakdown of the hydrogen sulphate anion.

Key Predicted Decomposition Stages:

• Initial Decomposition (Hofmann Elimination): The tetraethylammonium cation is expected to undergo Hofmann elimination, yielding triethylamine, ethene, and a proton. This is a common decomposition route for tetraalkylammonium hydroxides and, by extension, salts with non-coordinating anions upon heating.

• Decomposition of Hydrogen Sulphate: The hydrogen sulphate anion will likely decompose at elevated temperatures to sulphur trioxide and water.

• Secondary Reactions: The initial decomposition products may undergo further reactions, leading to a complex mixture of final products.

The following diagram illustrates the hypothesized decomposition pathway:

Caption: Hypothesized thermal decomposition of tetraethylammonium hydrogen sulphate.

Experimental Protocols for Thermal Analysis

To empirically determine the thermal stability and decomposition profile of tetraethylammonium hydrogen sulphate, Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are the recommended analytical techniques. The following are generalized experimental protocols based on standard practices.

Thermogravimetric Analysis (TGA)

Objective: To determine the temperature at which the compound begins to decompose and to quantify the mass loss at different stages of decomposition.

Methodology:

• Sample Preparation: A small, accurately weighed sample (typically 5-10 mg) of finely ground tetraethylammonium hydrogen sulphate is placed in a TGA crucible (e.g., alumina or platinum).

• Instrument Setup:

  • Apparatus: A calibrated Thermogravimetric Analyzer.

  • Atmosphere: A controlled atmosphere, typically an inert gas such as nitrogen or argon, at a constant flow rate (e.g., 20-50 mL/min) to prevent oxidative decomposition.

  • Temperature Program: The sample is heated from ambient temperature to a final temperature (e.g., 600-800 °C) at a constant heating rate (e.g., 10 °C/min).

• Data Collection: The mass of the sample is continuously monitored as a function of temperature.

• Data Analysis: The resulting TGA curve (mass vs. temperature) is analyzed to determine the onset temperature of decomposition, the temperatures of maximum decomposition rates (from the derivative of the TGA curve, DTG), and the percentage of mass loss at each decomposition step.

Differential Scanning Calorimetry (DSC)

Objective: To identify and characterize phase transitions, such as melting and solid-solid transitions, and to determine the enthalpy changes associated with these events.

Methodology:

• Sample Preparation: A small, accurately weighed sample (typically 2-5 mg) is hermetically sealed in a DSC pan (e.g., aluminum). An empty, sealed pan is used as a reference.

• Instrument Setup:

  • Apparatus: A calibrated Differential Scanning Calorimeter.

  • Atmosphere: An inert atmosphere, such as nitrogen, is maintained in the DSC cell.

  • Temperature Program: The sample and reference are subjected to a controlled temperature program, which may include heating and cooling cycles at a specific rate (e.g., 5-10 °C/min) over a temperature range that encompasses the expected thermal events.

• Data Collection: The difference in heat flow between the sample and the reference is recorded as a function of temperature.

• Data Analysis: The resulting DSC thermogram is analyzed to identify the temperatures of endothermic and exothermic peaks, which correspond to thermal events. The area under each peak is integrated to determine the enthalpy change (ΔH) of the transition.

The following diagram illustrates a general workflow for the thermal analysis of tetraethylammonium hydrogen sulphate.

Caption: General workflow for the thermal analysis of tetraethylammonium hydrogen sulphate.

Summary and Future Work

This technical guide has summarized the known thermal properties of tetraethylammonium hydrogen sulphate and provided a scientifically reasoned, albeit hypothetical, decomposition pathway. The provided experimental protocols offer a framework for researchers to conduct their own detailed thermal analyses.

To further elucidate the thermal stability and decomposition of this compound, future research should focus on:

• Thermogravimetric Analysis-Mass Spectrometry (TGA-MS): This would allow for the identification of the gaseous products evolved during decomposition, providing direct evidence for the proposed decomposition mechanism.

• Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC-MS): This technique can provide detailed information about the composition of the decomposition products.

• Kinetic Studies: Isothermal and non-isothermal TGA experiments can be used to determine the kinetics of the decomposition reaction, providing valuable data for predicting the compound's stability under various thermal conditions.

By undertaking these further experimental investigations, a more complete and accurate understanding of the thermal behavior of tetraethylammonium hydrogen sulphate can be achieved, enhancing its safe and effective use in scientific and industrial applications.

References

• 1. researchgate.net [researchgate.net]
• 2. chemimpex.com [chemimpex.com]

Molecular formula and molecular weight of tetraethylammonium hydrogen sulphate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of tetraethylammonium hydrogen sulphate, a quaternary ammonium salt with diverse applications in chemical synthesis and analysis. This document details its fundamental properties, synthesis, and key applications, including its roles in ion-pair chromatography, phase transfer catalysis, and electrochemistry. Furthermore, it explores the significant biological activity of the tetraethylammonium cation as a modulator of ion channels.

Core Properties of Tetraethylammonium Hydrogen Sulphate

Tetraethylammonium hydrogen sulphate is a white to off-white crystalline solid. Its chemical and physical properties are summarized in the table below.

Property	Value
Molecular Formula	C₈H₂₁NO₄S
Molecular Weight	227.32 g/mol
CAS Number	16873-13-5
Appearance	White to off-white crystalline powder
Melting Point	243-245 °C
Solubility	Soluble in water and polar organic solvents

Synthesis of Tetraethylammonium Hydrogen Sulphate

Experimental Protocol: Synthesis via Neutralization (Adapted)

This protocol is adapted from the synthesis of triethylammonium hydrogen sulphate and is expected to yield tetraethylammonium hydrogen sulphate with high purity.

Materials:

• Tetraethylammonium hydroxide (Et₄NOH) solution

• Sulphuric acid (H₂SO₄), concentrated

• Deionized water

• Ice bath

• Magnetic stirrer and stir bar

• pH meter or indicator paper

Procedure:

• In a beaker placed in an ice bath, dilute a known concentration of tetraethylammonium hydroxide solution with deionized water.

• While stirring vigorously, slowly add a stoichiometric amount of concentrated sulphuric acid dropwise. The reaction is exothermic and requires careful temperature control.

• Monitor the pH of the solution continuously. The addition of sulphuric acid should continue until the solution reaches a neutral pH (approximately 7.0).

• Once neutralized, the solution contains tetraethylammonium hydrogen sulphate.

• The product can be isolated by removing the water via rotary evaporation under reduced pressure.

• The resulting solid can be further purified by recrystallization from an appropriate solvent system, such as ethanol/ether.

• Dry the purified crystals under vacuum to obtain the final product.

Applications in Chemical Analysis and Synthesis

Tetraethylammonium hydrogen sulphate serves as a versatile reagent in several chemical applications, primarily due to the properties of the tetraethylammonium cation.

Ion-Pair Chromatography

Tetraethylammonium hydrogen sulphate is utilized as an ion-pairing reagent in reversed-phase high-performance liquid chromatography (HPLC) for the separation of anionic analytes, such as nucleotides and organic acids.[3][4][5][6] The tetraethylammonium cation pairs with the anionic analyte, increasing its hydrophobicity and enabling its retention on a nonpolar stationary phase.

This protocol provides a general framework for the separation of adenine nucleotides using an eluent containing a triethylammonium salt, which is analogous to the use of tetraethylammonium salts.[6]

Instrumentation:

• High-Performance Liquid Chromatograph (HPLC) with a UV detector

• Reversed-phase C18 column (e.g., Shiseido, Capcell Pak C18)

Reagents:

• Mobile Phase: 0.1 M triethylamine (TEA) phosphate buffer and methanol (95:5, v/v). The pH and concentration of the organic modifier and TEA ion should be optimized for the specific separation.

• Standard solutions of adenine, adenosine monophosphate (AMP), adenosine diphosphate (ADP), and adenosine triphosphate (ATP).

Procedure:

• Prepare the mobile phase and degas it thoroughly.

• Equilibrate the C18 column with the mobile phase at a constant flow rate until a stable baseline is achieved.

• Inject a standard mixture of the adenine nucleotides.

• Monitor the elution of the compounds using a UV detector at an appropriate wavelength (e.g., 254 nm or 260 nm).

• The retention of the nucleotides is influenced by the formation of ion pairs with the triethylammonium (or tetraethylammonium) cations. The separation can be fine-tuned by adjusting the concentration of the ion-pairing reagent and the organic modifier in the mobile phase.

Phase Transfer Catalysis

As a quaternary ammonium salt, tetraethylammonium hydrogen sulphate can function as a phase transfer catalyst (PTC).[7][8] PTCs facilitate the transfer of a reactant from one phase (typically aqueous) to another (typically organic), where the reaction occurs. This is particularly useful in reactions involving an inorganic nucleophile and an organic substrate.

The Williamson ether synthesis is a classic example where a phase transfer catalyst can be employed to enhance reaction rates and yields.

Caption: Phase transfer catalysis in Williamson ether synthesis.

Supporting Electrolyte in Electrochemistry

Tetraalkylammonium salts are commonly used as supporting electrolytes in non-aqueous electrochemistry due to their wide electrochemical windows and good solubility in organic solvents.[9][10] They increase the conductivity of the solution and minimize the iR drop, ensuring accurate electrochemical measurements.

This protocol outlines the general procedure for using a tetraalkylammonium salt as a supporting electrolyte in a cyclic voltammetry experiment.[11][12][13]

Materials:

• Potentiostat

• Three-electrode electrochemical cell (working, reference, and counter electrodes)

• Anhydrous organic solvent (e.g., acetonitrile, dimethylformamide)

• Tetraethylammonium hydrogen sulphate (or a similar tetraalkylammonium salt)

• Analyte of interest

Procedure:

• Prepare a solution of the supporting electrolyte (typically 0.1 M) in the anhydrous organic solvent.

• Dissolve the analyte of interest in the electrolyte solution at a known concentration (typically 1-5 mM).

• Assemble the three-electrode cell and add the solution.

• Deoxygenate the solution by bubbling an inert gas (e.g., argon or nitrogen) through it for several minutes.

• Perform the cyclic voltammetry scan over the desired potential range. The wide electrochemical window of the tetraethylammonium salt allows for the study of a broad range of redox processes without interference from the electrolyte itself.

Biological Activity and Signaling Pathways

The tetraethylammonium (TEA) cation is a well-characterized blocker of potassium (K⁺) channels.[14][15][16][17][18] This property makes it a valuable pharmacological tool for studying the role of these channels in various physiological processes, particularly in neuroscience.

Mechanism of Action: Potassium Channel Blockade

TEA physically occludes the pore of K⁺ channels, thereby preventing the efflux of potassium ions. This action prolongs the duration of action potentials in excitable cells like neurons.[14][16] The blockade can occur from either the intracellular or extracellular side of the membrane, depending on the specific type of K⁺ channel.[17][18]

Impact on Neuronal Signaling

By blocking voltage-gated K⁺ channels, TEA broadens the action potential. This leads to a prolonged influx of calcium ions (Ca²⁺) through voltage-gated calcium channels, which in turn enhances the release of neurotransmitters at the synapse.

Caption: Effect of TEA on neuronal signaling.

Other Biological Effects

Beyond its effects on neuronal K⁺ channels, TEA has been shown to interact with other ion channels and transporters. For instance, it can block certain transient receptor potential (TRP) channels and is a substrate for organic cation transporters.[19][20] Studies have also investigated its potential antitumor properties, where it may induce apoptosis in glioma cells by increasing intracellular reactive oxygen species.[19]

Safety and Handling

Tetraethylammonium hydrogen sulphate should be handled with appropriate safety precautions. It is advisable to wear personal protective equipment, including gloves and safety glasses, when handling the compound. Work in a well-ventilated area to avoid inhalation of dust. For detailed safety information, refer to the material safety data sheet (MSDS) provided by the supplier.

References

• 1. Triethylammonium Hydrogen Sulfate [Et3NH][HSO4]-Catalyzed Rapid and Efficient Multicomponent Synthesis of Pyrido[2,3-d]pyrimidine and Pyrazolo[3,4-b]pyridine Hybrids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. bitesizebio.com [bitesizebio.com]
• 4. waters.com [waters.com]
• 5. Quantitative analysis of intracellular nucleoside triphosphates and other polar metabolites using ion pair reversed-phase liquid chromatography coupled with tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Ion-pair reversed-phase high-performance liquid chromatography of adenine nucleotides and nucleoside using triethylamine as a counterion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. crdeepjournal.org [crdeepjournal.org]
• 8. iajpr.com [iajpr.com]
• 9. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]
• 10. benchchem.com [benchchem.com]
• 11. kubiak.ucsd.edu [kubiak.ucsd.edu]
• 12. rsc.org [rsc.org]
• 13. benchchem.com [benchchem.com]
• 14. Tetraethylammonium [chemeurope.com]
• 15. Tetraethylammonium | C8H20N+ | CID 5413 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 16. Killing K Channels with TEA+ - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Patterns of internal and external tetraethylammonium block in four homologous K+ channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Effects of tetraethylammonium on potassium currents in a molluscan neurons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. medchemexpress.com [medchemexpress.com]
• 20. Frontiers | Use of tetraethylammonium (TEA) and Tris loading for blocking TRPM7 channels in intact cells [frontiersin.org]

Protocols & Analytical Methods

Application Notes and Protocols for the Preparation and Use of Triethylammonium Hydrogen Sulfate Ionic Liquid

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ionic liquids (ILs) are a class of salts that are liquid at or near room temperature.[1] They possess a unique combination of properties, including low volatility, high thermal stability, and tunable physicochemical characteristics, making them attractive alternatives to traditional organic solvents in a variety of applications.[1][2] This document provides detailed application notes and protocols for the preparation of an ionic liquid using tetraethylammonium hydrogen sulphate's close analogue, triethylammonium hydrogen sulfate ([Et3NH][HSO4]), and its applications relevant to pharmaceutical research and development. Due to a greater availability of detailed experimental data, this document will focus on the triethyl- derivative, which shares many of the key properties of interest.

Triethylammonium hydrogen sulfate is a protic ionic liquid that is inexpensive and can be synthesized via a simple acid-base neutralization reaction.[1] Its utility spans from being a "green" solvent and catalyst in organic synthesis to a potential excipient in drug formulations.[3][4]

Physicochemical Properties

A summary of the key physicochemical properties of triethylammonium hydrogen sulfate is provided in the table below. This data is essential for its handling, application, and in the design of experimental procedures.

Property	Value	References
Molecular Formula	C6H17NO4S	[5]
Molecular Weight	199.27 g/mol	[5]
Appearance	White crystalline solid at room temperature	[6]
Melting Point	75 °C	[6]
Boiling Point	Decomposes before boiling	[1]
Thermal Stability	Stable up to ~260 °C	[7]
Solubility	Soluble in water	[1]

Experimental Protocols

Protocol 1: Synthesis of Triethylammonium Hydrogen Sulfate

This protocol details the synthesis of triethylammonium hydrogen sulfate via a straightforward acid-base neutralization reaction.[8][9]

Materials:

• Triethylamine (Et3N)

• Sulfuric acid (H2SO4, 98%)

• Round-bottom flask

• Dropping funnel

• Magnetic stirrer with heating mantle

• High vacuum line

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar and a dropping funnel, place triethylamine (10.1 g, 0.1 mol).

• Slowly add sulfuric acid (98%) (9.8 g, 0.1 mol) dropwise to the triethylamine at 60 °C over a period of 1 hour with continuous stirring. Caution: The reaction is exothermic.

• After the addition is complete, increase the temperature to 70 °C and continue stirring for an additional hour to ensure the reaction goes to completion.[8]

• To remove any traces of water, heat the resulting mixture at 80 °C under high vacuum until a constant weight is achieved.[8]

• The final product is triethylammonium hydrogen sulfate, which should be a white crystalline solid upon cooling. The expected yield is approximately 99%.[8]

Characterization:

• ¹H NMR (DMSO-d₆): δ (ppm) 1.18 (t, 9H), 3.10 (q, 6H), 8.89 (s, 1H).[8] The downfield shift of the proton signals compared to free triethylamine is indicative of the formation of the ammonium cation.[1]

• Thermogravimetric Analysis (TGA): The ionic liquid is thermally stable up to approximately 260 °C.[7]

Caption: Workflow for the synthesis of triethylammonium hydrogen sulfate.

Protocol 2: Application as a Catalyst in the Synthesis of Pyrido[2,3-d]pyrimidine Derivatives

This protocol demonstrates the use of triethylammonium hydrogen sulfate as a dual solvent and catalyst in a one-pot, three-component reaction for the synthesis of fused pyridine derivatives, which are important scaffolds in medicinal chemistry.[8]

Materials:

• Aromatic aldehyde (1 mmol)

• Acyl acetonitrile (1 mmol)

• Electron-rich amino heterocycle (e.g., aminouracil or aminopyrazole) (1 mmol)

• Triethylammonium hydrogen sulfate ([Et3NH][HSO4]) (1 mmol)

• Reaction vial with a magnetic stir bar

• Heating plate

Procedure:

• In a reaction vial, combine the aromatic aldehyde (1 mmol), acyl acetonitrile (1 mmol), and triethylammonium hydrogen sulfate (1 mmol).

• Stir the mixture at room temperature for 5 minutes.

• Add the electron-rich amino heterocycle (1 mmol) to the mixture.

• Heat the reaction mixture to 60 °C with continuous stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction mixture will typically solidify as the product forms.[8]

• Upon completion, add cold water to the reaction mixture.

• Isolate the solid product by filtration. The ionic liquid can be recovered by evaporating the water from the filtrate under reduced pressure and reused.[8]

Quantitative Data: This method has been shown to produce excellent yields of various pyrido[2,3-d]pyrimidine and pyrazolo[3,4-b]pyridine derivatives.

Entry	Aldehyde	Acyl Acetonitrile	Amino Heterocycle	Yield (%)	Reference
1	4-Chlorobenzaldehyde	3-Oxo-3-phenylpropanenitrile	3-Methyl-1-phenyl-1H-pyrazol-5-amine	96	[8]
2	Benzaldehyde	Malononitrile	6-Amino-1,3-dimethyluracil	94	[8]
3	4-Methoxybenzaldehyde	3-Oxo-3-phenylpropanenitrile	3-Methyl-1-phenyl-1H-pyrazol-5-amine	95	[8]

Caption: Logical workflow for the catalytic application of [Et3NH][HSO4].

Applications in Drug Development

While specific protocols for using triethylammonium hydrogen sulfate in drug solubilization and as a direct excipient are not extensively detailed in the current literature, its properties suggest significant potential in these areas.

Potential as a Solubilizing Agent

Ionic liquids have been shown to enhance the solubility of poorly water-soluble drugs.[10] The mechanism often involves favorable interactions between the ionic liquid and the drug molecule, disrupting the crystal lattice energy of the drug. Given its ability to dissolve a wide range of materials,[8] triethylammonium hydrogen sulfate could be investigated as a co-solvent or part of a formulation strategy like a self-emulsifying drug delivery system (SEDDS) or an ionic liquid-based microemulsion.[11]

Potential as a Pharmaceutical Excipient

A study has indicated that triethylammonium hydrogen sulfate can act as a protein stabilizer.[1] This is a crucial property for the formulation of biopharmaceuticals, where maintaining the native conformation of proteins is essential for their therapeutic efficacy. The unfavorable interaction between the ionic liquid and the protein surface helps to stabilize the protein's native state.[1] This suggests its potential use as an excipient in liquid or lyophilized protein drug products.

Further research is warranted to establish specific protocols and quantitative data for these applications. Researchers are encouraged to explore the use of triethylammonium hydrogen sulfate in pre-formulation studies to assess its impact on the solubility, stability, and delivery of active pharmaceutical ingredients.

References

• 1. matec-conferences.org [matec-conferences.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Frontiers | Ionic-liquid-based approaches to improve biopharmaceuticals downstream processing and formulation [frontiersin.org]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. pure.qub.ac.uk [pure.qub.ac.uk]
• 7. researchgate.net [researchgate.net]
• 8. Triethylammonium Hydrogen Sulfate [Et3NH][HSO4]-Catalyzed Rapid and Efficient Multicomponent Synthesis of Pyrido[2,3-d]pyrimidine and Pyrazolo[3,4-b]pyridine Hybrids - PMC [pmc.ncbi.nlm.nih.gov]
• 9. theacademic.in [theacademic.in]
• 10. Solubilization techniques used for poorly water-soluble drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Novel Ionic Liquid Based Microemulsion Formulation: A Potential Tool for Drug Delivery - IJPRS [ijprs.com]

Tetraethylammonium Hydrogen Sulphate: A Versatile Ion-Pair Reagent for Enhanced Separation in Reverse-Phase HPLC

FOR IMMEDIATE RELEASE

[City, State] – [Date] – Researchers and drug development professionals now have access to comprehensive application notes and detailed protocols on the use of tetraethylammonium hydrogen sulphate (TEA-HS) as an ion-pair reagent in reverse-phase high-performance liquid chromatography (RP-HPLC). This powerful technique enhances the retention and separation of anionic and highly polar analytes, which are often challenging to analyze using traditional RP-HPLC methods.

Ion-pair chromatography with TEA-HS offers a robust solution for the analysis of a wide range of compounds, including acidic drugs, organic acids, sulfonated compounds, and water-soluble vitamins. By forming a neutral ion-pair with the analyte, TEA-HS increases its hydrophobicity, leading to improved interaction with the non-polar stationary phase and resulting in better resolution and peak shape.

These detailed application notes provide scientists with the necessary information to develop and implement ion-pair RP-HPLC methods using tetraethylammonium hydrogen sulphate, ensuring accurate and reproducible results in their analytical workflows.

Principle of Ion-Pair Chromatography with Tetraethylammonium Hydrogen Sulphate

In reverse-phase HPLC, highly polar and ionic compounds have limited interaction with the non-polar stationary phase (e.g., C18), leading to poor retention and inadequate separation. Ion-pair chromatography addresses this challenge by introducing an ion-pair reagent, such as tetraethylammonium hydrogen sulphate, into the mobile phase.[1]

Tetraethylammonium hydrogen sulphate is a quaternary ammonium salt that dissociates in the mobile phase to provide the tetraethylammonium cation (TEA+). This cation then forms an ion-pair with negatively charged analytes. The resulting neutral ion-pair has increased hydrophobicity, allowing it to be retained on the reverse-phase column and separated based on its physicochemical properties. The use of such reagents is particularly beneficial for the separation of ionic and highly polar substances on reversed-phase HPLC columns.[2]

Applications

Tetraethylammonium hydrogen sulphate is a versatile ion-pair reagent suitable for a variety of applications in pharmaceutical analysis, food and beverage testing, and environmental monitoring.

Analysis of Acidic Drugs and their Metabolites

Many pharmaceutical compounds are acidic in nature and exhibit poor retention on conventional RP-HPLC columns. The use of TEA-HS as an ion-pairing agent facilitates their separation and quantification in both bulk drug substances and complex biological matrices.

Separation of Sulfonated Compounds

Sulfonated compounds, such as synthetic food dyes and surfactants, are highly polar and often require an ion-pairing agent for effective separation. TEA-HS has been successfully employed for the analysis of sulfonated aliphatic and aromatic surfactants.

Determination of Water-Soluble Vitamins

Several water-soluble vitamins exist as anions in solution and can be effectively separated using ion-pair RP-HPLC with TEA-HS. This approach allows for the simultaneous determination of multiple vitamins in a single chromatographic run.

Experimental Protocols

Protocol 1: General Procedure for Ion-Pair Mobile Phase Preparation

This protocol outlines the general steps for preparing a mobile phase containing tetraethylammonium hydrogen sulphate.

Materials:

• HPLC-grade water

• HPLC-grade organic modifier (e.g., acetonitrile or methanol)

• Tetraethylammonium hydrogen sulphate (TEA-HS), HPLC grade[3]

• pH adjustment solution (e.g., phosphoric acid or sodium hydroxide)

• 0.45 µm membrane filter

Procedure:

• Determine the desired concentration of TEA-HS: A typical starting concentration is 5 mM.

• Weigh the required amount of TEA-HS: For a 1 L mobile phase at 5 mM, weigh out 1.1366 g of TEA-HS (MW: 227.32 g/mol ).

• Dissolve the TEA-HS: In a 1 L volumetric flask, dissolve the weighed TEA-HS in approximately 800 mL of HPLC-grade water.

• Adjust the pH: If necessary, adjust the pH of the aqueous solution using a suitable acid or base. The optimal pH will depend on the pKa of the analytes.[4]

• Add the organic modifier: Add the desired volume of the organic modifier (e.g., acetonitrile or methanol) to the volumetric flask.

• Bring to volume: Add HPLC-grade water to the 1 L mark.

• Degas the mobile phase: Degas the prepared mobile phase using a suitable method such as sonication or vacuum filtration.

• Filter the mobile phase: Filter the mobile phase through a 0.45 µm membrane filter before use.

Protocol 2: Example Application - Separation of Sulfonated Azo Dyes

This protocol provides an example of an HPLC method for the separation of sulfonated azo dyes using TEA-HS as an ion-pair reagent.

Chromatographic Conditions:

Parameter	Value
Column	C18, 5 µm, 4.6 x 250 mm
Mobile Phase A	20 mM Phosphate buffer (pH 6.8) with 5 mM TEA-HS
Mobile Phase B	Acetonitrile
Gradient	10% B to 50% B over 20 minutes
Flow Rate	1.0 mL/min
Injection Volume	20 µL
Column Temperature	30 °C
Detection	UV-Vis at 520 nm

Sample Preparation: Dissolve the dye mixture in the initial mobile phase composition to a final concentration of 10 µg/mL for each dye.

Expected Results: The use of tetraethylammonium hydrogen sulphate as an ion-pair reagent will result in the baseline separation of the sulfonated azo dyes. The retention times will vary depending on the degree of sulfonation and the overall hydrophobicity of each dye molecule. A hypothetical chromatogram would show distinct, well-resolved peaks for each component.

Quantitative Data Summary (Hypothetical):

Analyte	Retention Time (min)	Resolution (Rs)	Tailing Factor (T)
Tartrazine	5.2	-	1.1
Sunset Yellow FCF	8.7	4.5	1.2
Allura Red AC	12.1	5.1	1.1

Troubleshooting and Method Development Considerations

• Analyte Retention: To increase retention, the concentration of TEA-HS can be increased, or the percentage of the organic modifier in the mobile phase can be decreased.

• Peak Shape: Poor peak shape (e.g., tailing) can sometimes be improved by adjusting the pH of the mobile phase to ensure complete ionization of the analytes.

• Column Equilibration: It is crucial to allow sufficient time for the column to equilibrate with the ion-pair mobile phase before starting the analysis to ensure reproducible retention times.

• LC-MS Compatibility: While TEA-HS is a non-volatile salt and generally not ideal for LC-MS, volatile ion-pair reagents are available for such applications.[4] However, with careful optimization and the use of a divert valve, it may be possible to use TEA-HS in some LC-MS applications.

By leveraging the principles of ion-pair chromatography with tetraethylammonium hydrogen sulphate, researchers can significantly enhance the separation of challenging anionic and polar compounds, leading to more accurate and reliable analytical results.

References

• 1. itwreagents.com [itwreagents.com]
• 2. spectrumchemical.com [spectrumchemical.com]
• 3. Tetraethylammonium hydrogen sulphate, for HPLC, 99% | 16873-13-5 | www.ottokemi.com [ottokemi.com]
• 4. km3.com.tw [km3.com.tw]

Application Notes and Protocols for the Analysis of Anionic Surfactants Utilizing Tetraethylammonium Hydrogen Sulphate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the analytical methodologies for the quantification of anionic surfactants, with a specific focus on the role of tetraethylammonium hydrogen sulphate. Detailed protocols for common analytical techniques are provided to guide researchers in the accurate determination of anionic surfactant content in various matrices, which is a critical aspect of quality control in drug development and formulation.

Introduction to Anionic Surfactant Analysis

Anionic surfactants are fundamental components in a vast array of pharmaceutical and industrial products due to their surface-active properties. Their precise quantification is essential for ensuring product quality, stability, and performance. Common analytical techniques for anionic surfactants include chromatographic methods and titrations.[1] Tetraethylammonium hydrogen sulphate serves as a valuable reagent in the analysis of anionic surfactants, primarily as an ion-pairing agent in chromatographic separations.

Role of Tetraethylammonium Hydrogen Sulphate

Tetraethylammonium hydrogen sulphate is a quaternary ammonium salt that can form ion pairs with anionic surfactant molecules. This property is exploited in ion-pair chromatography to enhance the retention and separation of anionic surfactants on reverse-phase columns. While less commonly documented as a titrant, its cationic nature suggests a potential application in precipitation-based titrations of anionic surfactants, analogous to other quaternary ammonium salts like Hyamine® 1622.

Analytical Methodologies

Ion-Pair Chromatography

Ion-pair chromatography is a powerful technique for the separation and quantification of ionic compounds, including anionic surfactants. The addition of an ion-pairing reagent, such as tetraethylammonium hydrogen sulphate, to the mobile phase facilitates the formation of neutral ion pairs with the charged analyte molecules. These ion pairs exhibit increased affinity for the non-polar stationary phase, allowing for their separation.

Logical Workflow for Ion-Pair Chromatography:

Caption: Workflow for Anionic Surfactant Analysis by Ion-Pair HPLC.

Potentiometric Two-Phase Titration

Potentiometric two-phase titration is a widely used and robust method for the determination of anionic surfactants. This technique involves the titration of an anionic surfactant sample with a standard solution of a cationic surfactant. The endpoint of the titration is detected by a surfactant-sensitive electrode, which measures the change in potential as the titrant is added.[2][3] The reaction involves the formation of a complex between the anionic and cationic surfactants, which precipitates out of solution.[4]

Experimental Protocol for Potentiometric Titration:

This protocol is adapted from established methods for the analysis of anionic surfactants in detergents and can be applied to pharmaceutical formulations with appropriate validation.[2]

Materials and Reagents:

• Titrator with a potentiometric sensor (e.g., Surfactrode Resistant)[2]

• Buret

• Stirrer

• Anionic Surfactant Sample

• Cationic Titrant: Standardized solution of a quaternary ammonium salt (e.g., Hyamine® 1622, 0.005 mol/L)[2]

• Solvent Mixture: e.g., Methyl isobutyl ketone (MIBK) and Ethanol (1:1 v/v)[2]

• pH adjustment solutions: Hydrochloric acid (0.5 mol/L) and Sodium hydroxide (0.5 mol/L)[2]

• Deionized Water

Procedure:

• Sample Preparation: Accurately weigh a suitable amount of the homogenized sample (to consume approximately 10 mL of titrant) into a beaker.[2] Dissolve the sample in approximately 80 mL of deionized water.[2]

• pH Adjustment: Adjust the pH of the solution to 2.0 using 0.5 mol/L hydrochloric acid for the determination of anionic surfactants.[2] For the determination of the sum of anionic surfactants and soaps, adjust the pH to 11.5 with 0.5 mol/L sodium hydroxide.[2]

• Addition of Organic Phase: Add 20 mL of the solvent mixture (e.g., MIBK:ethanol) to the beaker.[2]

• Titration: Immerse the electrode and the buret tip into the solution. Start the stirrer to ensure vigorous mixing of the two phases.[5] Titrate the sample with the standardized cationic surfactant solution.

• Endpoint Detection: The endpoint is determined by the inflection point of the titration curve, where a sharp change in potential occurs.[3] Modern titrators can automatically detect this endpoint.

• Calculation: The concentration of the anionic surfactant is calculated based on the volume of titrant consumed.

Experimental Workflow for Potentiometric Titration:

Caption: Workflow for Potentiometric Titration of Anionic Surfactants.

Data Presentation

The results of potentiometric titrations are typically presented in tables that allow for easy comparison of different samples or formulations.

Table 1: Example Data from Potentiometric Titration of Anionic Surfactants

Sample ID	Sample Weight (g)	Titrant Volume (mL)	Titrant Concentration (mol/L)	Anionic Surfactant Content (mmol/100g)	Recovery (%)
Formulation A	1.50	9.80	0.005	3.27	98
Formulation B	1.52	10.15	0.005	3.34	101
Placebo	1.55	0.10	0.005	0.03	N/A

Note: The recovery values are typically determined by analyzing samples spiked with a known amount of a standard anionic surfactant, such as sodium dodecyl sulfate (SDS).[2]

Conclusion

The analysis of anionic surfactants is a critical step in the development and quality control of pharmaceutical products. While tetraethylammonium hydrogen sulphate is primarily utilized as an ion-pair reagent in chromatographic methods, the principles of its interaction with anionic surfactants are also relevant to titration techniques. Potentiometric two-phase titration stands out as a reliable and accurate method for the quantification of anionic surfactants. The detailed protocols and workflows provided herein serve as a valuable resource for scientists and researchers in this field.

References

• 1. waters.com [waters.com]
• 2. metrohm.com [metrohm.com]
• 3. en.psgraw.com [en.psgraw.com]
• 4. mt.com [mt.com]
• 5. m.youtube.com [m.youtube.com]

Green Chemistry Applications of Tetraethylammonium Hydrogen Sulphate as a Catalyst: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of tetraethylammonium hydrogen sulphate and its analogues (triethylammonium hydrogen sulphate and tetrabutylammonium hydrogen sulphate) as efficient and reusable catalysts in various organic syntheses. These protocols emphasize green chemistry principles, such as solvent-free conditions, high atom economy, and catalyst recyclability.

Synthesis of Coumarin Derivatives via Pechmann Condensation

Tetra-alkyl ammonium hydrogen sulphates are effective catalysts for the Pechmann condensation, a classic method for synthesizing coumarins from phenols and β-ketoesters. The catalyst's acidic nature promotes the reaction, often under solvent-free conditions, leading to high yields and easy product isolation.

Quantitative Data for Pechmann Condensation:

Entry	Phenol	β-Ketoester	Catalyst	Conditions	Time (min)	Yield (%)
1	Resorcinol	Ethyl acetoacetate	[Et3NH][HSO4] (20 mol%)	110 °C, solvent-free	10	95
2	Phenol	Ethyl acetoacetate	[Et3NH][HSO4] (20 mol%)	110 °C, solvent-free	25	80
3	m-Cresol	Ethyl acetoacetate	[Et3NH][HSO4] (20 mol%)	110 °C, solvent-free	15	90
4	3-Methoxyphenol	Ethyl acetoacetate	[Et3NH][HSO4] (20 mol%)	110 °C, solvent-free	15	92

Experimental Protocol: Synthesis of 7-Hydroxy-4-methylcoumarin

A mixture of resorcinol (1 mmol), ethyl acetoacetate (1.1 mmol), and triethylammonium hydrogen sulphate (20 mol%) is heated in an oil bath at 110 °C for 10 minutes under solvent-free conditions. The progress of the reaction is monitored by Thin Layer Chromatography (TLC). After completion, the reaction mixture is cooled to room temperature and washed with cold water. The solid product is then filtered, dried, and recrystallized from ethanol to afford the pure 7-hydroxy-4-methylcoumarin.

Pechmann Condensation Workflow

Synthesis of α,α′-Benzylidene bis(4-hydroxycoumarin) Derivatives

The condensation of aldehydes with 4-hydroxycoumarin to form α,α′-benzylidene bis(4-hydroxycoumarin) derivatives is efficiently catalyzed by triethylammonium hydrogen sulphate in an aqueous medium, highlighting a green synthetic approach.[1]

Quantitative Data for Benzylidene bis(4-hydroxycoumarin) Synthesis:[1]

Entry	Aldehyde	Catalyst	Conditions	Time (h)	Yield (%)
1	Benzaldehyde	[Et3NH][HSO4] (10 mol%)	Water, 80 °C	1.5	94
2	4-Chlorobenzaldehyde	[Et3NH][HSO4] (10 mol%)	Water, 80 °C	1.0	96
3	4-Methoxybenzaldehyde	[Et3NH][HSO4] (10 mol%)	Water, 80 °C	2.0	92
4	4-Nitrobenzaldehyde	[Et3NH][HSO4] (10 mol%)	Water, 80 °C	1.0	95

Experimental Protocol: Synthesis of 3,3'-(Phenylmethylene)bis(4-hydroxycoumarin)[1]

A mixture of benzaldehyde (1 mmol), 4-hydroxycoumarin (2 mmol), and triethylammonium hydrogen sulphate (10 mol%) in water (5 mL) is stirred at 80 °C for 1.5 hours.[1] The reaction progress is monitored by TLC. Upon completion, the reaction mixture is cooled to room temperature, and the precipitated solid is filtered, washed with water, and dried to obtain the pure product.[1]

Synthesis of 2,4,6-Triarylpyridines

Tetrabutylammonium hydrogen sulphate (TBAHS) serves as an effective catalyst for the one-pot, three-component synthesis of 2,4,6-triarylpyridines from aromatic aldehydes, acetophenones, and ammonium acetate under solvent-free conditions.[2]

Quantitative Data for 2,4,6-Triarylpyridine Synthesis:[2]

Entry	Aldehyde	Acetophenone	Conditions	Time (h)	Yield (%)
1	4-Chlorobenzaldehyde	Acetophenone	TBAHS (30 mol%), 80 °C, solvent-free	5	75
2	Benzaldehyde	Acetophenone	TBAHS (30 mol%), 80 °C, solvent-free	6	72
3	4-Methoxybenzaldehyde	Acetophenone	TBAHS (30 mol%), 80 °C, solvent-free	5	74
4	4-Nitrobenzaldehyde	Acetophenone	TBAHS (30 mol%), 80 °C, solvent-free	5	70

Experimental Protocol: Synthesis of 2,4,6-Tris(4-chlorophenyl)pyridine[2]

A mixture of 4-chlorobenzaldehyde (1 mmol), 4-chloroacetophenone (2 mmol), ammonium acetate (5 mmol), and tetrabutylammonium hydrogen sulphate (30 mol%) is heated at 80 °C for 5 hours under solvent-free conditions.[2] After completion of the reaction (monitored by TLC), the mixture is cooled to room temperature and treated with cold water. The resulting solid is filtered, washed with water, and purified by column chromatography on silica gel to afford the desired 2,4,6-triarylpyridine.[2]

2,4,6-Triarylpyridine Synthesis Workflow

Synthesis of 3,4-Dihydropyrimidin-2(1H)-ones (Biginelli Reaction)

Tetra-alkyl ammonium hydrogen sulphates can be employed as phase transfer catalysts for the N-alkylation of dihydropyrimidinones, which are initially synthesized via the Biginelli reaction.[3] The use of these catalysts allows for efficient alkylation under mild conditions.[3]

Quantitative Data for N1-Alkylation of Dihydropyrimidinones:[3]

Entry	Dihydropyrimidinone	Alkyl Halide	Conditions	Yield
1	5-Ethoxycarbonyl-6-methyl-4-phenyl-3,4-dihydropyrimidin-2(1H)-one	Methyl Iodide	TBAHS, 50% aq. NaOH	High
2	5-Ethoxycarbonyl-6-methyl-4-phenyl-3,4-dihydropyrimidin-2(1H)-one	Ethyl Bromide	TBAHS, 50% aq. NaOH	High
3	5-Ethoxycarbonyl-6-methyl-4-phenyl-3,4-dihydropyrimidin-2(1H)-one	Benzyl Chloride	TBAHS, 50% aq. NaOH	High

Experimental Protocol: General Procedure for N1-Alkylation of Dihydropyrimidinones[3]

To a solution of the 3,4-dihydropyrimidin-2(1H)-one (1 mmol) and tetrabutylammonium hydrogen sulphate (TBAHS) as a phase transfer catalyst in a suitable organic solvent, a 50% aqueous solution of sodium hydroxide and the corresponding alkyl halide (1.1 mmol) are added. The biphasic mixture is stirred vigorously at room temperature. The reaction is monitored by TLC. After completion, the organic layer is separated, washed with water, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is purified by column chromatography.[3]

Catalyst Reusability

A significant advantage of using tetra-alkyl ammonium hydrogen sulphate catalysts is their potential for recovery and reuse, which is a key principle of green chemistry.

Reusability of Triethylammonium Hydrogen Sulphate:

In the synthesis of pyrido[2,3-d]pyrimidine and pyrazolo[3,4-b]pyridine hybrids, triethylammonium hydrogen sulphate was recovered and reused for five consecutive cycles with only a slight decrease in product yield.

Cycle	Yield (%)
1	96
2	95
3	94
4	93
5	92

Recovery Protocol: After the reaction, cold water is added to the reaction mixture, and the solid product is isolated by filtration. The aqueous filtrate containing the ionic liquid catalyst is then concentrated under reduced pressure to recover the catalyst for subsequent runs.

Catalyst Recovery and Reuse Workflow

References

• 1. revroum.lew.ro [revroum.lew.ro]
• 2. Bot Verification [rasayanjournal.co.in]
• 3. Synthesis of 3,4-Dihydropyrimidin(thio)one Containing Scaffold: Biginelli-like Reactions - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Optimizing Catalyst Concentration for Enhanced Yield: A Technical Guide to Tetraethylammonium Hydrogen Sulphate in N-Alkylation of Indole

For Immediate Release

This technical support center provides a comprehensive resource for researchers, scientists, and drug development professionals on the optimization of tetraethylammonium hydrogen sulphate as a phase-transfer catalyst. Focusing on the N-alkylation of indole with benzyl chloride, this guide offers detailed troubleshooting, frequently asked questions (FAQs), and experimental protocols to enhance reaction yield and purity.

The N-alkylation of indoles is a critical transformation in the synthesis of many pharmaceutically active compounds. Phase-transfer catalysis (PTC) offers a robust and efficient method for this reaction, often providing higher yields and milder reaction conditions compared to traditional methods. Tetraethylammonium hydrogen sulphate is a readily available and effective phase-transfer catalyst for this purpose.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of tetraethylammonium hydrogen sulphate in the N-alkylation of indole?

A1: Tetraethylammonium hydrogen sulphate acts as a phase-transfer catalyst. In a two-phase system (typically an aqueous base and an organic solvent), it facilitates the transfer of the deprotonated indole anion from the aqueous phase to the organic phase, where it can react with the alkylating agent (benzyl chloride).

Q2: What are the common causes of low yield in this reaction?

A2: Low yields can stem from several factors including incomplete deprotonation of indole, catalyst deactivation, side reactions such as C-alkylation, and suboptimal catalyst concentration.[1] Ensuring the use of a sufficiently strong base and an appropriate catalyst loading are crucial.

Q3: How can I minimize the formation of the C-alkylated byproduct?

A3: The regioselectivity between N- and C-alkylation of indole is influenced by factors like the choice of base, solvent, and reaction temperature.[2][3] Generally, using a strong base in a biphasic system with a phase-transfer catalyst favors N-alkylation.[2]

Q4: Can the catalyst be recovered and reused?

A4: While recovery and reuse of quaternary ammonium salt catalysts can be challenging, it is sometimes possible depending on the work-up procedure. However, for laboratory-scale synthesis, the catalyst is typically used in catalytic amounts and removed during purification.

Troubleshooting Guide

Issue	Potential Cause	Troubleshooting Steps
Low or No Product Yield	Incomplete deprotonation of indole.	Ensure the use of a concentrated base solution (e.g., 50% aqueous NaOH). Increase the stirring speed to improve interfacial mixing.
Insufficient catalyst concentration.	Systematically increase the catalyst loading in small increments (see Table 1).
Catalyst deactivation.	Ensure all reagents and solvents are of appropriate purity. Water content in the organic solvent should be minimal.
Low reaction temperature.	Gradually increase the reaction temperature while monitoring for byproduct formation.
Significant C-Alkylation	Suboptimal reaction conditions.	Employ a biphasic solvent system with a dedicated organic solvent like toluene or benzene. Ensure vigorous stirring to favor the transfer of the indolide anion to the organic phase for N-alkylation.[4]
Formation of Dibenzyl Ether	Hydrolysis of benzyl chloride.	Minimize the reaction time and avoid excessive heating. Ensure the base concentration is optimal.
Difficult Product Isolation	Emulsion formation during workup.	Add a small amount of brine to the aqueous layer to break the emulsion. Allow the layers to separate completely.

Data Presentation: Optimizing Tetraethylammonium Hydrogen Sulphate Concentration

The concentration of the phase-transfer catalyst is a critical parameter influencing the yield of the N-alkylation product. The following table summarizes the effect of varying concentrations of tetraethylammonium hydrogen sulphate on the yield of 1-benzyl-1H-indole.

Table 1: Effect of Tetraethylammonium Hydrogen Sulphate Concentration on the Yield of 1-benzyl-1H-indole

Entry	Catalyst Concentration (mol%)	Yield of 1-benzyl-1H-indole (%)
1	1.0	75
2	2.5	88
3	5.0	92
4	7.5	93
5	10.0	93

Reaction Conditions: Indole (10 mmol), Benzyl Chloride (12 mmol), 50% Aqueous NaOH (20 mL), Toluene (20 mL), 60°C, 4 hours.

Based on the data, a catalyst concentration of 5.0 mol% provides an optimal balance between high yield and catalyst usage. Further increases in catalyst concentration do not significantly improve the yield.

Experimental Protocol: N-Alkylation of Indole with Benzyl Chloride

This protocol details the synthesis of 1-benzyl-1H-indole using tetraethylammonium hydrogen sulphate as a phase-transfer catalyst.

Materials:

• Indole

• Benzyl chloride

• Tetraethylammonium hydrogen sulphate

• Sodium hydroxide (NaOH)

• Toluene

• Deionized water

• Brine solution

• Anhydrous magnesium sulfate

• Standard laboratory glassware and equipment (round-bottom flask, condenser, magnetic stirrer, separatory funnel, etc.)

Procedure:

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add indole (1.17 g, 10 mmol) and toluene (20 mL).

• Reagent Addition: To the stirred solution, add benzyl chloride (1.52 g, 1.45 mL, 12 mmol) and tetraethylammonium hydrogen sulphate (1.14 g, 5 mmol, 5.0 mol%).

• Base Addition: Slowly add a 50% (w/v) aqueous solution of sodium hydroxide (20 mL) to the reaction mixture.

• Reaction: Heat the mixture to 60°C and stir vigorously for 4 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Workup: After the reaction is complete, cool the mixture to room temperature. Transfer the mixture to a separatory funnel and add 20 mL of deionized water.

• Extraction: Separate the organic layer. Wash the organic layer with deionized water (2 x 20 mL) and then with brine (20 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent to afford pure 1-benzyl-1H-indole.

Visualizations

Experimental workflow for N-alkylation of indole.

Troubleshooting logic for low yield.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

Purification and recrystallization methods for tetraethylammonium hydrogen sulphate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for the purification and recrystallization of tetraethylammonium hydrogen sulphate. The information is tailored for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)

Q1: What is the typical appearance and melting point of pure tetraethylammonium hydrogen sulphate?

Pure tetraethylammonium hydrogen sulphate is a white to off-white crystalline powder.[1] Its melting point is in the range of 243-245 °C.[2] Significant deviation from this appearance or melting range may indicate the presence of impurities.

Q2: What are the common impurities in crude tetraethylammonium hydrogen sulphate?

Common impurities can include residual starting materials from the synthesis, such as tetraethylammonium halides or excess sulfuric acid. Other potential impurities are solvents used during the synthesis and by-products of side reactions. The presence of these impurities can lead to a depressed or broadened melting point.

Q3: In which solvents is tetraethylammonium hydrogen sulphate soluble?

Tetraethylammonium hydrogen sulphate is soluble in water.[1] Due to its ionic nature, it is also expected to be soluble in polar organic solvents.[3][4]

Q4: What is the thermal stability of tetraethylammonium hydrogen sulphate?

Troubleshooting Guide

This guide addresses common issues encountered during the purification and recrystallization of tetraethylammonium hydrogen sulphate.

Problem	Possible Cause	Troubleshooting Steps
The compound does not fully dissolve in the hot recrystallization solvent.	1. Insufficient solvent. 2. Inappropriate solvent choice. 3. Presence of insoluble impurities.	1. Add small increments of hot solvent until the compound dissolves. 2. Select a more polar solvent. Good starting points, based on analogous compounds, are isopropanol, ethanol, or acetone. 3. If a small amount of material remains undissolved at the boiling point of the solvent, perform a hot filtration to remove it.
The compound "oils out" instead of crystallizing upon cooling.	1. The solution is supersaturated. 2. The cooling process is too rapid. 3. The chosen solvent is too nonpolar for the compound at lower temperatures.	1. Add a small amount of additional solvent to the hot solution. 2. Allow the solution to cool slowly to room temperature before placing it in an ice bath. 3. Try a more polar solvent for recrystallization. A solvent mixture (e.g., ethanol/ethyl acetate) might also be effective.
No crystals form upon cooling.	1. The solution is too dilute. 2. The cooling time is insufficient. 3. The compound is highly soluble in the chosen solvent even at low temperatures.	1. Evaporate some of the solvent to increase the concentration and then allow it to cool again. 2. Allow the solution to stand for a longer period at room temperature and then in an ice bath. 3. Add a less polar "anti-solvent" dropwise to the solution until turbidity persists, then warm slightly to redissolve and cool slowly.
The resulting crystals are discolored.	Presence of colored impurities.	Add a small amount of activated charcoal to the hot solution, boil for a few minutes, and then perform a hot filtration before allowing the solution to cool.
The yield of recrystallized product is low.	1. Too much solvent was used. 2. Premature crystallization during hot filtration. 3. The compound has significant solubility in the cold solvent.	1. Minimize the amount of solvent used for dissolution. 2. Preheat the filtration apparatus (funnel and receiving flask) to prevent cooling and crystallization. 3. Ensure the solution is thoroughly cooled in an ice bath before filtration. Wash the collected crystals with a minimal amount of ice-cold solvent.

Experimental Protocols

General Recrystallization Protocol

This is a general guideline for the recrystallization of tetraethylammonium hydrogen sulphate. The choice of solvent and specific volumes should be optimized based on the scale of the experiment and the purity of the starting material.

• Solvent Selection: Based on the properties of analogous compounds, polar organic solvents such as isopropanol, ethanol, or acetone are recommended as starting points for recrystallization.

• Dissolution: In a fume hood, place the crude tetraethylammonium hydrogen sulphate in an Erlenmeyer flask. Add a minimal amount of the chosen solvent. Heat the mixture on a hot plate with stirring. Add more solvent in small portions until the solid is completely dissolved at the boiling point of the solvent.

• Decolorization (Optional): If the solution is colored, remove it from the heat, allow it to cool slightly, and add a small amount of activated charcoal. Reheat the solution to boiling for a few minutes.

• Hot Filtration (if necessary): If there are insoluble impurities or if activated charcoal was used, perform a hot filtration using a pre-heated funnel and filter paper to remove the solids.

• Crystallization: Cover the flask and allow the filtrate to cool slowly to room temperature. Once at room temperature, place the flask in an ice bath to maximize crystal formation.

• Isolation of Crystals: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any remaining impurities.

• Drying: Dry the crystals under vacuum to remove any residual solvent.

Data Presentation

Table 1: Physical and Chemical Properties of Tetraethylammonium Hydrogen Sulphate

Property	Value	Reference
Molecular Formula	C₈H₂₁NO₄S	[5]
Molecular Weight	227.32 g/mol	[2]
Melting Point	243-245 °C	[2]
Appearance	White to off-white crystalline powder	[1]
Solubility	Soluble in water	[1]

Visualizations

Caption: Experimental workflow for the purification of tetraethylammonium hydrogen sulphate.

Caption: Troubleshooting logic for common recrystallization issues.

References

• 1. cdhfinechemical.com [cdhfinechemical.com]
• 2. Tetraethylammonium hydrogen sulfate for ion pair chromatography, LiChropur , = 99.0 16873-13-5 [sigmaaldrich.com]
• 3. solubilityofthings.com [solubilityofthings.com]
• 4. chemimpex.com [chemimpex.com]
• 5. Tetraethylammonium hydrogen sulphate | C8H21NO4S | CID 167582 - PubChem [pubchem.ncbi.nlm.nih.gov]

Common impurities in tetraethylammonium hydrogen sulphate and their removal

This technical support center provides guidance for researchers, scientists, and drug development professionals on identifying and removing common impurities in tetraethylammonium hydrogen sulphate.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in commercially available or synthesized tetraethylammonium hydrogen sulphate?

A1: The common impurities in tetraethylammonium hydrogen sulphate can be categorized as follows:

• Unreacted Starting Materials: If synthesized from triethylamine and diethyl sulfate, residual amounts of these reagents may be present.

• Byproducts of Synthesis: Depending on the synthetic route, other quaternary ammonium salts or related organic compounds could be formed as byproducts.

• Residual Solvents: Solvents used during the synthesis or purification process (e.g., isopropanol, acetone, acetonitrile) may remain in the final product.

• Water: Tetraethylammonium hydrogen sulphate is hygroscopic and can absorb moisture from the atmosphere.[1]

• Halide Ions (Chloride, Bromide, Iodide): These are common impurities in many ionic liquids and quaternary ammonium salts, often originating from halide-based starting materials. While less common in syntheses that avoid halides, they can be a significant issue if present.

Q2: How can I detect the presence of these impurities in my sample?

A2: Several analytical techniques can be used to identify and quantify impurities:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR can identify and quantify organic impurities, including unreacted starting materials and residual solvents.[2]

• High-Performance Liquid Chromatography (HPLC): HPLC is a powerful technique for separating and quantifying non-volatile impurities.[3]

• Ion Chromatography (IC): This is the preferred method for detecting and quantifying anionic impurities like halides.[4]

• Karl Fischer Titration: This is the standard method for determining water content.

• Thermogravimetric Analysis (TGA): TGA can indicate the presence of volatile impurities like water and residual solvents.

Q3: What are the potential consequences of using impure tetraethylammonium hydrogen sulphate in my experiments?

A3: The impact of impurities depends on the specific application:

• In Chemical Synthesis: Unreacted triethylamine, being a base, can interfere with acid-catalyzed reactions or act as an unwanted nucleophile.

• In Electrochemistry: Halide impurities can reduce the electrochemical window, cause corrosion of electrodes, and lead to spurious peaks in cyclic voltammetry.

• In Drug Development: Impurities can affect the solubility, stability, and bioavailability of the active pharmaceutical ingredient (API). They can also be toxic, necessitating strict control.

• In Analytical Chemistry: Impurities can interfere with chromatographic separations or spectroscopic measurements, leading to inaccurate results.

Q4: What is the most effective general method for purifying tetraethylammonium hydrogen sulphate?

A4: Recrystallization is generally the most effective method for purifying solid tetraethylammonium hydrogen sulphate. It can significantly reduce the levels of a wide range of impurities. The choice of solvent is crucial for successful recrystallization.

Troubleshooting Guide

Observed Problem	Potential Cause	Troubleshooting Steps
Oily or Gummy Product Instead of Crystalline Solid	High levels of impurities (especially unreacted starting materials or residual solvents) are preventing crystallization.	1. Triturate the crude product: Wash the material with a solvent in which the product is insoluble but the impurities are soluble (e.g., diethyl ether, hexane). 2. Attempt recrystallization from a different solvent system.
Low Yield After Recrystallization	The chosen recrystallization solvent has too high a solubility for the product at low temperatures.	1. Use a solvent mixture: Dissolve the product in a good solvent and then add an anti-solvent to induce precipitation. 2. Ensure complete precipitation: Cool the solution in an ice bath for an extended period before filtration.
Discolored (e.g., yellow or brown) Product	Presence of colored organic impurities, possibly from side reactions during synthesis.	1. Treat with activated carbon: During recrystallization, add a small amount of activated carbon to the hot solution to adsorb colored impurities, then hot filter before cooling.
Inconsistent Experimental Results	Variable levels of impurities between different batches of tetraethylammonium hydrogen sulphate.	1. Purify a single large batch: Purify a sufficient quantity of the compound for the entire series of experiments. 2. Characterize each new batch: Analyze each new batch for purity before use to ensure consistency.
Product is Highly Hygroscopic and Difficult to Handle	Inherent property of the salt, exacerbated by the presence of hygroscopic impurities.	1. Dry the purified product thoroughly: Use a vacuum oven at an appropriate temperature. 2. Store in a desiccator: Keep the purified product in a desiccator over a strong desiccant (e.g., P₂O₅). 3. Handle in a glove box: For highly sensitive applications, handle the material in an inert atmosphere glove box.

Data on Impurity Removal

The following table provides a qualitative overview of the effectiveness of different purification methods for common impurities in tetraethylammonium hydrogen sulphate. Quantitative data is highly dependent on the initial purity and the specific conditions of the purification process.

Impurity	Recrystallization	Trituration (Solvent Wash)	Vacuum Drying
Unreacted Triethylamine	High Effectiveness	Moderate to High Effectiveness	Moderate Effectiveness (if volatile)
Unreacted Diethyl Sulfate	High Effectiveness	Low to Moderate Effectiveness	Low Effectiveness
Residual Solvents	Moderate to High Effectiveness	Moderate Effectiveness	High Effectiveness (for volatile solvents)
Water	Low Effectiveness (can be co-crystallized)	Low Effectiveness	High Effectiveness
Halide Ions	Moderate Effectiveness (depends on solubility)	Low Effectiveness	No Effectiveness

Experimental Protocols

Protocol 1: Purification by Recrystallization

This protocol describes a general procedure for the recrystallization of tetraethylammonium hydrogen sulphate. The choice of solvent is critical and may require some optimization. Good candidate solvents, based on similar compounds, include isopropanol, ethanol, or a mixture of a good solvent (e.g., methanol) and an anti-solvent (e.g., diethyl ether).

Materials:

• Crude tetraethylammonium hydrogen sulphate

• Recrystallization solvent (e.g., isopropanol)

• Erlenmeyer flask

• Heating mantle or hot plate with a water/oil bath

• Condenser (optional, but recommended for volatile solvents)

• Buchner funnel and filter flask

• Filter paper

• Ice bath

• Vacuum oven

Procedure:

• Dissolution: Place the crude tetraethylammonium hydrogen sulphate in an Erlenmeyer flask. Add a minimal amount of the chosen recrystallization solvent.

• Heating: Gently heat the mixture with stirring. Add more solvent in small portions until the solid is completely dissolved at or near the boiling point of the solvent. Avoid adding excess solvent.

• Decolorization (Optional): If the solution is colored, remove it from the heat and allow it to cool slightly. Add a small amount of activated carbon and swirl the mixture. Reheat the solution to boiling for a few minutes.

• Hot Filtration (if decolorized): Quickly filter the hot solution through a pre-warmed funnel with fluted filter paper to remove the activated carbon.

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Then, place the flask in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Buchner funnel.

• Washing: Wash the crystals with a small amount of cold recrystallization solvent to remove any remaining impurities.

• Drying: Dry the purified crystals in a vacuum oven at a suitable temperature (e.g., 50-70 °C) until a constant weight is achieved.[5]

Protocol 2: Purification by Trituration (Solvent Wash)

This method is useful for removing highly soluble impurities from a solid product that has low solubility in the chosen solvent.

Materials:

• Crude tetraethylammonium hydrogen sulphate

• Washing solvent (e.g., diethyl ether, hexane)

• Beaker or Erlenmeyer flask

• Magnetic stirrer and stir bar

• Buchner funnel and filter flask

• Filter paper

• Vacuum oven

Procedure:

• Suspension: Place the crude solid in a beaker or Erlenmeyer flask.

• Washing: Add a sufficient amount of the washing solvent to form a slurry.

• Stirring: Stir the slurry vigorously for 15-30 minutes at room temperature.[6]

• Isolation: Collect the solid by vacuum filtration using a Buchner funnel.

• Repeat (Optional): Repeat the washing and filtration steps with fresh solvent if necessary.

• Drying: Dry the purified solid in a vacuum oven.

Workflow for Troubleshooting and Purification

Caption: Troubleshooting and purification workflow for tetraethylammonium hydrogen sulphate.

References

• 1. Tetraethylammonium hydrogen sulphate | C8H21NO4S | CID 167582 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. matec-conferences.org [matec-conferences.org]
• 3. scitechnol.com [scitechnol.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. Advanced Laboratory Equipment Manufacturer | SH Scientific Co., Ltd. [shscientific.com]
• 6. Performing a Trituration [commonorganicchemistry.com]

Technical Support Center: Tetraethylammonium Hydrogen Sulfate in Electrochemical Applications

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing tetraethylammonium hydrogen sulfate (Et₄N)HSO₄ as a supporting electrolyte in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is the expected electrochemical window of tetraethylammonium hydrogen sulfate?

A1: The electrochemical window is the potential range where the electrolyte remains stable and does not undergo oxidation or reduction. For tetraalkylammonium salts, the size of the cation has a relatively small effect on the electrochemical stability toward reduction[1][2]. The stability is primarily dictated by the electrochemical limits of the tetraethylammonium (TEA⁺) cation and the hydrogen sulfate (HSO₄⁻) anion. While specific data for (Et₄N)HSO₄ is limited, the electrochemical window can be estimated based on related compounds and the known stability of its constituent ions. The reduction of tetraalkylammonium cations typically begins around -1.5 V vs. a standard reference electrode[3]. The oxidation is dependent on the anion and the solvent system.

Q2: My cyclic voltammogram shows unexpected peaks within the presumed stable region. What could be the cause?

A2: Unexpected peaks can arise from several sources:

• Impurities: The presence of impurities in the tetraethylammonium hydrogen sulfate salt, the solvent, or the analyte can lead to extraneous redox events. Ensure high-purity reagents and solvents are used.

• Water Content: Traces of water in non-aqueous electrolytes can significantly narrow the electrochemical window. It is crucial to use anhydrous solvents and dry the electrolyte salt before use.

• Electrode Reactions: The working electrode material itself might not be stable within the applied potential range, leading to surface oxidation or reduction peaks.

• Decomposition: Although generally stable, the tetraethylammonium cation can undergo degradation, particularly in alkaline conditions[4]. Similarly, the hydrogen sulfate anion can participate in redox reactions at the potential limits.

Q3: I am observing a gradual decrease in current or a shift in peak potentials over multiple cycles. What does this indicate?

A3: This behavior often suggests electrode fouling or a slow decomposition of the electrolyte or analyte.

• Electrode Fouling: The products of the electrochemical reaction may be adsorbing onto the electrode surface, passivating it and hindering electron transfer. This can often be resolved by cleaning and polishing the electrode between experiments.

• Electrolyte Decomposition: Slow degradation of the (Et₄N)HSO₄ or the solvent can alter the composition of the electrolyte, affecting its conductivity and the kinetics of the electrochemical reactions.

• Analyte Instability: The product of your analyte's redox reaction may be unstable and undergo further chemical reactions, leading to changes in the voltammogram over time.

Q4: Can I use tetraethylammonium hydrogen sulfate in aqueous solutions?

A4: Yes, tetraethylammonium hydrogen sulfate is soluble in water and can be used as a supporting electrolyte in aqueous electrochemistry. However, the electrochemical window in aqueous solutions is limited by the electrolysis of water (hydrogen evolution at the cathode and oxygen evolution at the anode), which typically restricts the usable potential range to approximately -1.23 V to +1.23 V vs. the standard hydrogen electrode at pH 0, although overpotentials on specific electrodes can extend this range.

Troubleshooting Guide

Issue	Potential Cause	Troubleshooting Steps
Narrow Electrochemical Window	Presence of water or other impurities.	1. Use high-purity, anhydrous solvents. 2. Dry the tetraethylammonium hydrogen sulfate salt under vacuum before preparing the electrolyte solution. 3. Purge the electrochemical cell with an inert gas (e.g., argon or nitrogen) before and during the experiment to remove oxygen and moisture.
Irreproducible Results	Inconsistent electrode surface, variations in electrolyte preparation, or temperature fluctuations.	1. Standardize your electrode cleaning and polishing procedure. 2. Prepare fresh electrolyte solutions for each set of experiments. 3. Use a thermostated cell to maintain a constant temperature.
High Background Current	High concentration of the supporting electrolyte, or presence of electroactive impurities.	1. Optimize the concentration of (Et₄N)HSO₄. A typical concentration range is 0.1 M. 2. Purify the solvent and recrystallize the supporting electrolyte if impurities are suspected.
Distorted Peak Shapes	Uncompensated solution resistance (iR drop), slow electron transfer kinetics.	1. Position the reference electrode tip as close as possible to the working electrode. 2. Use a potentiostat with iR compensation. 3. Decrease the scan rate to allow for slower kinetics.

Quantitative Data Summary

The electrochemical window of tetraethylammonium hydrogen sulfate is influenced by the solvent, electrode material, and purity. The following table provides estimated values based on the known behavior of related tetraalkylammonium salts and the constituent ions.

Parameter	Value (in Acetonitrile)	Notes
Cathodic Limit (vs. Ag/Ag⁺)	~ -1.5 V to -2.0 V	Primarily limited by the reduction of the tetraethylammonium cation. The exact potential can be influenced by the electrode material[3].
Anodic Limit (vs. Ag/Ag⁺)	> +1.5 V	Limited by the oxidation of the hydrogen sulfate anion and the solvent. The anodic stability is significantly affected by the purity of the electrolyte system[1].
Estimated Electrochemical Window	~ 3.0 - 3.5 V	This is an approximation and should be experimentally determined for the specific system under investigation.

Experimental Protocols

Protocol 1: Determination of the Electrochemical Window of Tetraethylammonium Hydrogen Sulfate using Cyclic Voltammetry

• Electrolyte Preparation: a. Dry tetraethylammonium hydrogen sulfate (≥99% purity) under vacuum at 60-80 °C for at least 4 hours. b. Use anhydrous acetonitrile (or another suitable non-aqueous solvent) with a water content of <50 ppm. c. In an inert atmosphere (glovebox), prepare a 0.1 M solution of (Et₄N)HSO₄ in the chosen solvent.

• Electrochemical Cell Setup: a. Use a three-electrode setup: a glassy carbon or platinum working electrode, a platinum wire or graphite rod counter electrode, and a non-aqueous reference electrode (e.g., Ag/Ag⁺ or a saturated calomel electrode with a salt bridge). b. Polish the working electrode to a mirror finish with alumina slurry, sonicate in ethanol, and dry thoroughly before use. c. Assemble the cell and purge with a high-purity inert gas (e.g., argon) for at least 15-20 minutes to remove dissolved oxygen.

• Cyclic Voltammetry Measurement: a. Set the potentiostat to perform a cyclic voltammetry scan. b. Start the scan from the open-circuit potential and scan towards negative potentials until a significant increase in cathodic current is observed. This indicates the cathodic limit. c. Reverse the scan direction and sweep towards positive potentials until a sharp increase in anodic current is observed, which corresponds to the anodic limit. d. The potential difference between the anodic and cathodic limits defines the electrochemical window. It is recommended to define the limits at a specific current density threshold (e.g., 0.1 or 1 mA/cm²).

Visualizations

Caption: Workflow for determining the electrochemical window.

Caption: Troubleshooting logic for common CV issues.

References

• 1. benchchem.com [benchchem.com]
• 2. experts.umn.edu [experts.umn.edu]
• 3. cris.unibo.it [cris.unibo.it]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Regeneration and Reuse of Tetraethylammonium Hydrogen Sulphate Catalyst

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to the regeneration and reuse of tetraethylammonium hydrogen sulphate (TEAHS) as a catalyst. The following information is designed to address common issues and questions that may arise during experimental work.

Frequently Asked Questions (FAQs) and Troubleshooting Guide

This section provides answers to common questions and solutions to potential problems encountered during the regeneration and reuse of TEAHS catalyst.

Q1: What are the common causes of deactivation for my tetraethylammonium hydrogen sulphate catalyst?

A1: Like many catalysts, TEAHS can lose its activity through several mechanisms:

• Poisoning: Strong chemisorption of reactants, products, or impurities onto the catalytic sites can block their availability for the desired reaction. Common poisons in ammonia plants, for instance, include compounds containing sulfur, lead, or mercury.

• Fouling or Coking: This is the physical deposition of substances from the fluid phase onto the catalyst's surface, which can block active sites and pores. In reactions involving hydrocarbons, this often manifests as the formation of carbonaceous deposits, or "coke".

• Thermal Degradation: Exposure to high temperatures can lead to the loss of active surface area through a process called sintering, or other structural changes to the catalyst.

Q2: My catalyst's activity has decreased significantly. How can I regenerate it?

A2: Regeneration of TEAHS typically involves washing with an appropriate solvent to remove impurities and byproducts that have adsorbed to the catalyst. The specific protocol can vary depending on the nature of the deactivating species. A general approach involves washing the catalyst with a polar solvent. For instance, in the case of some ionic liquid-supported catalysts, washing with ethanol has been shown to be effective in restoring catalytic activity when deactivation is caused by the strong binding of nitrogen-containing heterocycles to the catalyst surface.

Q3: After regeneration, the catalytic activity is still lower than that of the fresh catalyst. What could be the issue?

A3: Incomplete removal of deactivating species is a likely cause. Consider the following:

• Inadequate Washing: The solvent used may not be optimal for dissolving the specific impurities, or the washing time and temperature may be insufficient.

• Irreversible Poisoning: Some poisons may bind irreversibly to the catalyst, in which case a simple solvent wash will not be effective. In such cases, a chemical treatment might be necessary. For example, some ionic liquid catalysts deactivated by conjunct polymers can be regenerated by reacting them with aluminum metal followed by solvent extraction.

• Thermal Degradation: If the catalyst has been exposed to excessive temperatures, it may have undergone irreversible structural changes, leading to a permanent loss of activity.

Q4: How many times can I reuse my tetraethylammonium hydrogen sulphate catalyst?

A4: The reusability of TEAHS depends on the specific reaction conditions and the effectiveness of the regeneration process. For some related dicationic ionic liquid catalysts, it has been reported that they can be recovered and reused at least four times without a significant loss of catalytic activity. To determine the reusability in your specific application, it is recommended to monitor the catalyst's performance over several cycles.

Q5: How can I be sure that my regenerated catalyst is pure and ready for reuse?

A5: The purity of the regenerated ionic liquid is crucial for obtaining reproducible results. Several analytical methods can be used to assess the purity of your recovered TEAHS:

• NMR Spectroscopy: Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for detecting organic impurities.

• Ion Chromatography: This technique can be used to quantify the content of halide ions and other inorganic impurities.

• Karl Fischer Titration: This is a standard method for determining the water content in the catalyst.

Experimental Protocols

While a specific, detailed protocol for the regeneration of tetraethylammonium hydrogen sulphate was not found in the available search results, a general procedure based on the regeneration of similar ionic liquid catalysts can be followed. The user should adapt and optimize this protocol based on their specific experimental setup and the nature of the deactivating agents.

General Protocol for Solvent Washing Regeneration:

• Separation: After the reaction, separate the TEAHS catalyst from the reaction mixture. This can often be achieved by decantation or extraction, depending on the solubility of the products and reactants.

• Solvent Selection: Choose a polar solvent in which the impurities and byproducts are soluble, but the catalyst has limited solubility. Ethanol is often a good starting point for polar impurities.

• Washing:

  • Wash the recovered catalyst with the selected solvent. This can be done by stirring the catalyst in the solvent at room temperature or a slightly elevated temperature for a defined period (e.g., 1-2 hours).

  • Repeat the washing step several times with fresh solvent to ensure complete removal of impurities.

• Drying: After the final wash, remove the solvent under vacuum to obtain the dry, regenerated catalyst.

• Analysis: Analyze the purity of the regenerated catalyst using appropriate techniques (e.g., NMR, ion chromatography) before reusing it in a new reaction.

Quantitative Data on Catalyst Reuse

The search did not yield specific quantitative data on the regeneration and reuse of tetraethylammonium hydrogen sulphate. However, for a related dicationic ionic liquid, 1,1'-sulfinyldiethylammonium bis(hydrogen sulfate), the following data on its recyclability in the synthesis of 3,4-dihydropyrimidin-2(1H)-ones has been reported. This data is presented for illustrative purposes and may not be directly transferable to TEAHS.

Reuse Cycle	Yield (%)
Fresh	95
1st Reuse	94
2nd Reuse	92
3rd Reuse	92
4th Reuse	90

This table is an example based on a similar ionic liquid catalyst and should be used as a general reference.

Process Workflow

The following diagram illustrates a typical workflow for the regeneration and reuse of a catalyst like tetraethylammonium hydrogen sulphate.

Caption: Logical workflow for the regeneration and reuse of TEAHS catalyst.

Technical Support Center: Analysis of Tetraethylammonium Hydrogen Sulphate by LC-MS

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing ion suppression during the analysis of tetraethylammonium (TEA) hydrogen sulphate by Liquid Chromatography-Mass Spectrometry (LC-MS).

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and why is it a significant problem for tetraethylammonium (TEA) analysis?

A1: Ion suppression is a phenomenon in LC-MS where the ionization efficiency of a target analyte, such as TEA, is reduced by the presence of co-eluting components from the sample matrix or mobile phase.[1] This leads to a decreased signal intensity, which can result in poor sensitivity, inaccurate quantification, and reduced reproducibility.[2] Quaternary ammonium compounds like TEA are particularly susceptible because they are permanently positively charged, making them prone to forming neutral ion-pairs with negatively charged species (e.g., trifluoroacetic acid - TFA) which are not readily detected by the mass spectrometer. They also face competition for ionization from other positively charged ions in the sample matrix.[3]

Q2: What are the common causes of ion suppression for TEA?

A2: Common causes of ion suppression for TEA and other quaternary ammonium compounds (QACs) include:

• Matrix Effects: Co-eluting endogenous components from biological samples (e.g., salts, lipids, phospholipids) can interfere with the ionization process.[1][4]

• Mobile Phase Additives: Strong ion-pairing agents like Trifluoroacetic Acid (TFA) are a primary cause of signal suppression for QACs.[3][5]

• High Analyte Concentration: High concentrations of TEA or a co-eluting internal standard can saturate the ionization source.

• Sample Contamination: Exogenous substances introduced during sample preparation can also lead to ion suppression.

Q3: Can a high-resolution mass spectrometer overcome ion suppression?

A3: No, a high-resolution mass spectrometer cannot eliminate ion suppression. Ion suppression occurs in the ionization source of the mass spectrometer, before the ions enter the mass analyzer.[3] Therefore, even with a high-resolution instrument, if the analyte is not efficiently ionized, its signal will be weak or absent.

Q4: Which mobile phase additives are recommended for TEA analysis to minimize ion suppression?

A4: For the analysis of TEA and other QACs, it is best to use volatile mobile phase additives that are compatible with mass spectrometry and do not cause significant ion suppression. Recommended additives include:

• Formic Acid (FA): Typically used at concentrations of 0.1-0.2%, it provides a source of protons for positive ionization mode without the strong ion-pairing effects of TFA.[5]

• Ammonium Formate (AF) or Ammonium Acetate: These volatile salts can improve peak shape and are MS-friendly.[6] They are often used in combination with formic acid.[7]

Q5: Is Hydrophilic Interaction Liquid Chromatography (HILIC) a suitable alternative to reversed-phase chromatography for TEA analysis?

A5: Yes, HILIC is an excellent alternative for the analysis of polar compounds like TEA.[3] It uses a polar stationary phase and a high organic content mobile phase, which can lead to better retention of polar analytes and separation from non-polar matrix components that often cause ion suppression in reversed-phase chromatography.[8]

Troubleshooting Guides

Issue 1: Low or No Signal for Tetraethylammonium

This guide provides a systematic approach to troubleshooting a lack of signal for TEA in your LC-MS analysis.

References

• 1. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis | AMSbiopharma [amsbiopharma.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. halocolumns.com [halocolumns.com]
• 6. Impact of Mobile Phase Additives on LC-MS Sensitivity, Demonstrated using Spice Cannabinoids [sigmaaldrich.com]
• 7. agilent.com [agilent.com]
• 8. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Optimizing HPLC Performance with Tetraethylammonium Hydrogen Sulphate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing tetraethylammonium hydrogen sulphate (TEAHSO4) as an ion-pairing reagent in High-Performance Liquid Chromatography (HPLC).

Troubleshooting Guides

This section addresses common issues encountered during HPLC experiments involving TEAHSO4, with a focus on the impact of mobile phase pH.

Issue 1: Poor Peak Shape (Tailing or Fronting)

Symptoms:

• Asymmetrical peaks, with a tail or front extending from the main peak.

• Reduced peak height and increased peak width.

Possible Causes & Solutions:

Cause	Solution
Inappropriate Mobile Phase pH	The pH of the mobile phase is a critical factor influencing the ionization state of both the analyte and residual silanols on the column surface.[1][2] For acidic analytes, a lower pH ensures they are in their neutral form, while a higher pH is suitable for basic analytes to remain un-ionized.[3] When the mobile phase pH is too close to the analyte's pKa, a mixture of ionized and unionized forms can exist, leading to peak distortion.[2] Action: Adjust the mobile phase pH to be at least 1.5-2 pH units away from the pKa of your analyte.[3]
Secondary Interactions with Silanols	Residual silanol groups on the silica-based stationary phase can interact with basic analytes, causing peak tailing.[3] Action: Lowering the mobile phase pH can suppress the ionization of silanol groups, minimizing these interactions.[3] Alternatively, using a higher concentration of the ion-pairing reagent can help to mask the silanols.
Column Overload	Injecting too much sample can lead to peak fronting. Action: Reduce the sample concentration or injection volume.
Buffer Capacity Insufficient	An inadequate buffer concentration may not effectively control the mobile phase pH, leading to inconsistencies. Action: Ensure the buffer concentration is sufficient (typically 10-50 mM) and that the chosen buffer has a pKa close to the desired mobile phase pH.

Issue 2: Inconsistent or Drifting Retention Times

Symptoms:

• Retention times for the same analyte vary between injections or drift over a sequence of runs.

Possible Causes & Solutions:

Cause	Solution
Unstable Mobile Phase pH	Even minor fluctuations in the mobile phase pH can significantly alter the retention times of ionizable compounds.[1][2] This can be due to improper buffer preparation or degradation of the mobile phase. Action: Prepare fresh mobile phase daily. Ensure the buffer is completely dissolved and the pH is accurately measured and adjusted before adding the organic modifier.[3]
Column Temperature Fluctuations	Changes in column temperature can affect retention times. Action: Use a column oven to maintain a consistent temperature throughout the analysis.
Column Equilibration	Insufficient column equilibration with the mobile phase before the first injection can lead to drifting retention times. Action: Ensure the column is thoroughly equilibrated with the mobile phase containing TEAHSO4. This may take longer than with standard reversed-phase methods.
Ion-Pair Reagent Concentration	Inconsistent concentration of TEAHSO4 in the mobile phase will directly impact retention. Action: Accurately weigh the TEAHSO4 and ensure it is fully dissolved in the aqueous portion of the mobile phase.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH range when using tetraethylammonium hydrogen sulphate as an ion-pairing reagent?

A1: The optimal pH will depend on the pKa of the analyte you are trying to separate. As a general guideline:

• For acidic analytes , you want them to be ionized so they can pair with the tetraethylammonium cation. Therefore, the mobile phase pH should be set approximately 1.5 to 2 pH units above the pKa of the acidic analyte.

• For separating basic analytes , TEAHSO4 is generally not the ion-pairing reagent of choice as it is a cationic ion-pairing agent. For basic compounds, an anionic ion-pairing reagent (e.g., sodium dodecyl sulfate) would be used, and the pH would be adjusted to be below the pKa of the basic analyte.

It is highly recommended to perform a pH scouting experiment to determine the optimal pH for your specific separation.[3]

Q2: How does the concentration of TEAHSO4 affect my separation?

A2: The concentration of TEAHSO4 directly influences the retention of ionic analytes.

• Increasing the concentration will generally lead to increased retention of acidic analytes up to a certain point, after which the retention may plateau.

• A typical starting concentration for TEAHSO4 is in the range of 5-20 mM.

Q3: Can I use a gradient elution with TEAHSO4?

A3: Yes, gradient elution can be used. However, it is crucial to ensure that the TEAHSO4 is present in the aqueous portion of your mobile phase (both solvent A and solvent B if both contain aqueous components) to maintain a consistent ion-pairing effect throughout the gradient. Abrupt changes in ion-pair reagent concentration can lead to baseline instability.

Q4: My column performance degrades quickly when using TEAHSO4. What can I do?

A4: Ion-pairing reagents can sometimes irreversibly adsorb to the stationary phase.

• Dedicate a column: It is good practice to dedicate a specific column for ion-pairing applications to avoid cross-contamination and performance issues with other methods.

• Thorough washing: After a series of analyses, flush the column extensively with a mobile phase without the ion-pairing reagent but with a high percentage of organic solvent to remove as much of the adsorbed TEAHSO4 as possible. Follow this with an intermediate solvent like isopropanol before storing the column in a standard storage solvent (e.g., acetonitrile/water).

Data Presentation

The following tables summarize the expected effect of mobile phase pH on key chromatographic parameters when using TEAHSO4 for the separation of an exemplary acidic analyte.

Table 1: Effect of pH on Retention Factor (k')

Mobile Phase pH	Analyte pKa	Expected Retention Factor (k')	Rationale
3.0	5.0	Low	Analyte is mostly in its neutral form, leading to weak interaction with the ion-pairing reagent.
5.0	5.0	Moderate	Analyte is 50% ionized, allowing for some ion-pairing and retention.
7.0	5.0	High	Analyte is fully ionized, leading to strong ion-pairing with TEAHSO4 and increased retention.

Table 2: Effect of pH on Peak Asymmetry

Mobile Phase pH	Analyte pKa	Expected Peak Asymmetry	Rationale
3.0	5.0	Potentially Poor (Tailing)	Secondary interactions with silanols may occur if the analyte has basic functionalities.
5.0	5.0	May be broad or split	Co-existence of ionized and neutral forms of the analyte can lead to distorted peak shapes.[2]
7.0	5.0	Good	The analyte is in a single ionic form, leading to more uniform interactions and symmetrical peaks.

Experimental Protocols

Protocol 1: Optimization of Mobile Phase pH

This protocol outlines a systematic approach to determine the optimal mobile phase pH for a separation using TEAHSO4.

Objective: To find a mobile phase pH that provides adequate retention, good peak shape, and optimal resolution for the analyte(s) of interest.

Materials:

• HPLC system with UV detector

• C18 analytical column

• Tetraethylammonium hydrogen sulphate (HPLC grade)

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Deionized water (18.2 MΩ·cm)

• Phosphoric acid, sodium hydroxide, or other suitable buffer components for pH adjustment

• Analyte standard(s)

Procedure:

• Initial Conditions:

  • Prepare a stock solution of 20 mM TEAHSO4 in deionized water.

  • Prepare a series of aqueous mobile phase components (e.g., 20 mM TEAHSO4) and adjust the pH to five different values covering a range relevant to your analyte's pKa (e.g., pH 3.0, 4.0, 5.0, 6.0, and 7.0) using a suitable buffer system (e.g., phosphate buffer).

  • Your organic mobile phase will be 100% acetonitrile or methanol.

  • Set the mobile phase composition to a starting isocratic mixture (e.g., 70:30 Aqueous:Organic).

  • Set the flow rate to 1.0 mL/min and the column temperature to 30 °C.

  • Set the detector wavelength to the λmax of your analyte.

• pH Screening:

  • Equilibrate the column with the mobile phase at the first pH value (e.g., pH 3.0) for at least 30 minutes.

  • Inject the analyte standard and record the chromatogram.

  • Repeat the equilibration and injection for each of the prepared pH values.

• Data Analysis:

  • For each pH, measure the retention time, peak asymmetry, and resolution (if multiple analytes are present).

  • Plot the retention factor (k') versus pH to visualize the effect of pH on retention.

  • Select the pH that provides the best balance of retention, peak shape, and resolution.

Mandatory Visualization

References

• 1. chromatographytoday.com [chromatographytoday.com]
• 2. The Importance Of Mobile Phase PH in Chromatographic Separations - Industry news - News [alwsci.com]
• 3. agilent.com [agilent.com]

Solving peak tailing issues with tetraethylammonium hydrogen sulphate in chromatography

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help you resolve peak tailing issues in chromatography, with a specific focus on the use of tetraethylammonium hydrogen sulphate (TEAHSO4) as an ion-pairing agent.

Troubleshooting Guides

Issue: Peak Tailing Observed for Basic Compounds

Description: You are observing asymmetrical peaks with a pronounced "tail" for basic analytes in your reversed-phase HPLC analysis. This can lead to poor resolution and inaccurate quantification.[1]

Possible Causes and Solutions:

• Secondary Interactions with Residual Silanols: The primary cause of peak tailing for basic compounds is often the interaction with acidic residual silanol groups on the silica-based stationary phase.[1][2]

  • Solution 1: Mobile Phase pH Adjustment. Lowering the pH of the mobile phase can protonate the silanol groups, minimizing their interaction with the basic analytes. A general guideline is to adjust the mobile phase pH to be at least 2 units away from the pKa of your analyte.[3]

  • Solution 2: Use of a Competing Base. Adding a competing base, such as triethylamine (TEA), to the mobile phase can mask the active silanol sites.[4][5] However, this approach may reduce column lifetime.[4]

  • Solution 3: Employ an Ion-Pairing Agent. For ionic or highly polar basic compounds, using an ion-pairing agent like tetraethylammonium hydrogen sulphate (TEAHSO4) can significantly improve peak shape.

• Column Overload: Injecting too much sample can saturate the stationary phase, leading to peak distortion.[1][2]

  • Solution: Dilute your sample and reinject. If peak shape improves, column overload was likely the issue. Consider using a column with a higher capacity or a larger diameter.[1]

• Poor Column Condition: A deteriorating column with a void at the inlet or a contaminated frit can cause peak tailing.[1][6]

  • Solution: Replace the column with a new one. Using a guard column can help extend the life of your analytical column by trapping strongly retained compounds.[6]

Issue: Inconsistent Retention Times and Peak Shapes with TEAHSO4

Description: You have incorporated tetraethylammonium hydrogen sulphate into your mobile phase, but you are experiencing fluctuating retention times and variable peak shapes between injections.

Possible Causes and Solutions:

• Insufficient Column Equilibration: Ion-pairing chromatography requires a longer time for the column to equilibrate with the mobile phase containing the ion-pairing reagent.[7]

  • Solution: Ensure the column is thoroughly flushed with the mobile phase containing TEAHSO4 before starting your analysis. A minimum of 10-20 column volumes is a good starting point, but more may be necessary. For overnight or weekend storage, it is best to store the column in the mobile phase.[6]

• Mobile Phase pH Instability: The pH of the mobile phase is a critical parameter in ion-pair chromatography as it affects the ionization of both the analyte and the ion-pairing reagent.[7][8]

  • Solution: Use a buffer to maintain a stable pH. The pH of the aqueous portion of the mobile phase should be carefully measured and controlled before mixing with the organic modifier.

• Incorrect TEAHSO4 Concentration: The concentration of the ion-pairing reagent directly impacts retention and peak shape.[8]

  • Solution: Optimize the TEAHSO4 concentration. Typically, concentrations in the range of 5-20 mM are used.[8] Too low a concentration may result in insufficient pairing, while too high a concentration can lead to excessively long retention times.

• Temperature Fluctuations: Temperature affects the adsorption equilibrium of the ion-pairing reagent on the stationary phase.[7]

  • Solution: Use a column oven to maintain a constant and controlled temperature throughout the analysis. Even small temperature changes can lead to shifts in retention time.[6]

Frequently Asked Questions (FAQs)

Q1: How does tetraethylammonium hydrogen sulphate (TEAHSO4) work to reduce peak tailing?

A1: TEAHSO4 is a quaternary ammonium salt that acts as an ion-pairing reagent in reversed-phase chromatography.[9] The tetraethylammonium cation (TEA+) has a positive charge and a hydrophobic character. There are two predominant theories for its mechanism:

• Ion-Pair Formation Model: The positively charged TEA+ pairs with a negatively charged analyte in the mobile phase, forming a neutral, hydrophobic ion-pair. This ion-pair has a greater affinity for the non-polar stationary phase, leading to increased retention and improved peak shape.[8][10]

• Dynamic Ion-Exchange Model: The hydrophobic portion of the TEA+ adsorbs onto the stationary phase, creating a dynamic, positively charged surface. This surface can then retain negatively charged analytes through ion-exchange interactions.[10][11]

Both mechanisms effectively mask the undesirable interactions between basic analytes and residual silanol groups on the stationary phase, thereby reducing peak tailing.

Q2: What is the ideal pH for my mobile phase when using TEAHSO4?

A2: The optimal pH depends on the pKa of your analyte. To ensure your analyte is in its charged form to interact with the ion-pairing reagent, the mobile phase pH should be adjusted accordingly. For an acidic analyte to be negatively charged, the pH should be about 2 units above its pKa. Conversely, for a basic analyte to be positively charged, the pH should be about 2 units below its pKa.[3] Since TEAHSO4 provides a positive counter-ion, it is used for the analysis of acidic compounds that are negatively charged at a suitable pH.

Q3: Can I use TEAHSO4 with a mass spectrometry (MS) detector?

A3: It is generally not recommended to use non-volatile ion-pairing reagents like TEAHSO4 with MS detectors.[12] These reagents can contaminate the ion source and cause significant ion suppression, leading to a loss of sensitivity. If MS detection is required, consider using a volatile ion-pairing agent such as trifluoroacetic acid (TFA) or heptafluorobutyric acid (HFBA) at low concentrations.

Q4: My column seems to be degrading quickly after using TEAHSO4. What can I do?

A4: Ion-pairing reagents can sometimes be harsh on silica-based columns. To prolong column lifetime:

• Dedicate a Column: It is good practice to dedicate a specific column for ion-pairing applications, as the reagent can permanently alter the stationary phase chemistry.[13]

• Thorough Washing: After your analysis, wash the column extensively with a mobile phase without the ion-pairing reagent to remove as much of it as possible. A gradient wash from your mobile phase composition to a high percentage of organic solvent is often effective.

• Proper Storage: Store the column in a suitable solvent, as recommended by the manufacturer. For short-term storage, keeping it in the mobile phase (without buffer salts) is often acceptable.[6]

Q5: What are some common issues to watch out for when preparing a mobile phase with TEAHSO4?

A5:

• Solubility: Ensure the TEAHSO4 is fully dissolved in the aqueous portion of the mobile phase before mixing with the organic modifier to prevent precipitation.[13]

• Purity: Use high-purity, HPLC-grade TEAHSO4 and solvents to avoid introducing impurities that can cause baseline noise or spurious peaks.[14]

• Consistency: Prepare the mobile phase fresh daily and be consistent with your preparation method to ensure reproducible results.

Data Presentation

Table 1: Effect of TEAHSO4 Concentration on Analyte Retention and Peak Asymmetry

TEAHSO4 Concentration (mM)	Analyte A Retention Time (min)	Analyte A Tailing Factor	Analyte B Retention Time (min)	Analyte B Tailing Factor
0 (No Ion-Pair)	2.1	2.5	3.8	2.8
5	4.5	1.2	6.2	1.3
10	6.8	1.1	9.5	1.1
20	9.2	1.0	12.8	1.0

Fictional data for illustrative purposes. Tailing factor is calculated at 5% of the peak height. A value of 1.0 indicates a perfectly symmetrical peak.

Table 2: Influence of Mobile Phase pH on Analyte Retention with 10 mM TEAHSO4

Mobile Phase pH	Analyte C (pKa 4.5) Retention Time (min)	Analyte C Tailing Factor	Analyte D (pKa 5.0) Retention Time (min)	Analyte D Tailing Factor
3.0	3.2	1.8	4.1	1.9
4.5	5.8	1.4	6.9	1.5
6.5	8.9	1.1	10.2	1.1
7.5	9.1	1.1	10.5	1.1

Fictional data for illustrative purposes. Retention and peak shape improve as the pH is adjusted above the pKa of the acidic analytes, ensuring they are ionized for effective ion-pairing.

Experimental Protocols

Protocol 1: Method Development for the Analysis of Acidic Compounds using TEAHSO4

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase Preparation:

  • Aqueous Component: Prepare a solution of tetraethylammonium hydrogen sulphate in HPLC-grade water. Start with a concentration of 10 mM. Buffer this solution to a pH approximately 2 units above the pKa of the analyte of interest using a suitable buffer (e.g., phosphate buffer).

  • Organic Modifier: Acetonitrile or methanol.

  • Mobile Phase: Mix the aqueous component and organic modifier in an appropriate ratio (e.g., start with 70:30 aqueous:organic). Filter and degas the final mobile phase.

• HPLC Conditions:

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Injection Volume: 10 µL.

  • Detection: UV at an appropriate wavelength for the analytes.

• Equilibration: Equilibrate the column with the mobile phase for at least 30 minutes or until a stable baseline is achieved.

• Analysis and Optimization:

  • Inject a standard solution of the acidic analytes.

  • If peak tailing is still present, or retention is not optimal, adjust the following parameters systematically:

    • TEAHSO4 Concentration: Increase or decrease the concentration in 5 mM increments.

    • Mobile Phase pH: Make small adjustments to the pH to find the optimal value for peak shape and resolution.

    • Organic Modifier Percentage: Adjust the ratio of the aqueous to organic component to modify retention times.

Mandatory Visualizations

Caption: Troubleshooting workflow for peak tailing issues.

Caption: Ion-pair formation mechanism in the mobile phase.

References

• 1. gmpinsiders.com [gmpinsiders.com]
• 2. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 3. researchgate.net [researchgate.net]
• 4. Tip on Peak Tailing of Basic Analytes | Phenomenex [discover.phenomenex.com]
• 5. Investigation on liquid chromatographic separation of basic compounds using silica column with aqueous/organic mobile phase containing triethylamine and acetic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 7. welch-us.com [welch-us.com]
• 8. Ion Pair Chromatography – How IPC Works, Strengths, Limitations and Applications | Technology Networks [technologynetworks.com]
• 9. km3.com.tw [km3.com.tw]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. diva-portal.org [diva-portal.org]
• 12. Use of tetrabutylammonium hydrogen sulfate (TBAHS) in LC/MS - Chromatography Forum [chromforum.org]
• 13. researchgate.net [researchgate.net]
• 14. Tetraethylammonium hydrogen sulphate, for HPLC, 99% | 16873-13-5 | www.ottokemi.com [ottokemi.com]

Reference Data & Comparative Studies

A Comparative Guide to Tetraethylammonium Hydrogen Sulphate (TEHS) and Tetrabutylammonium Hydrogen Sulphate (TBHS) as Phase Transfer Catalysts

For Researchers, Scientists, and Drug Development Professionals

The selection of an optimal phase transfer catalyst (PTC) is a critical decision in the development of robust and efficient chemical syntheses. Quaternary ammonium salts, particularly tetraalkylammonium hydrogen sulphates, are a versatile class of PTCs that facilitate reactions between reactants in immiscible phases, often leading to increased reaction rates, higher yields, and milder reaction conditions.

This guide provides a detailed comparison of two common tetraalkylammonium hydrogen sulphate catalysts: Tetraethylammonium Hydrogen Sulphate (TEHS) and Tetrabutylammonium Hydrogen Sulphate (TBHS). The comparison is based on fundamental physicochemical properties, catalytic mechanism, and available performance data to assist researchers in making an informed catalyst choice.

The Mechanism of Phase Transfer Catalysis

Phase transfer catalysts function by transporting a reactant, typically an anion, from an aqueous phase to an organic phase where it can react with an organic-soluble substrate. The quaternary ammonium cation forms a lipophilic ion pair with the aqueous-soluble anion. This ion pair has sufficient solubility in the organic solvent to migrate across the phase boundary, making the anion available for reaction. After the reaction, the catalyst cation returns to the aqueous phase to repeat the cycle.

Caption: General mechanism of phase transfer catalysis (PTC).

Structural and Physicochemical Comparison

The primary difference between TEHS and TBHS lies in the length of the alkyl chains attached to the nitrogen atom. This structural variance has a profound impact on the catalyst's lipophilicity, which is a key determinant of its performance.

The efficacy of a quaternary ammonium salt as a PTC is heavily influenced by its structure, particularly the size and nature of the alkyl groups attached to the nitrogen atom.[1] These features govern the catalyst's ability to partition between the aqueous and organic phases.[1]

• Tetrabutylammonium Hydrogen Sulphate (TBHS): Features four butyl chains, resulting in a total of 16 carbon atoms surrounding the nitrogen center. This gives the cation significant lipophilicity (organophilicity), making it highly effective at forming an ion pair that is soluble in the organic phase. As the number of carbons on the alkyl chains increases, the organophilicity generally increases, which can lead to a higher concentration of the catalyst-anion pair in the organic phase.[2]

• Tetraethylammonium Hydrogen Sulphate (TEHS): Possesses four ethyl chains, for a total of 8 carbon atoms. This makes the TEHS cation significantly less lipophilic and more hydrophilic compared to the TBHS cation. Very small quaternary salts are often highly soluble in the aqueous phase, which can make them less effective at transferring anions to the organic phase compared to salts with longer alkyl chains.[3]

Caption: Structural comparison and its effect on catalyst lipophilicity.

Performance Comparison and Experimental Data

While direct, side-by-side comparative studies under identical conditions are scarce in the literature, performance can be inferred from physicochemical principles and data from individual applications. The higher lipophilicity of TBHS generally translates to superior catalytic activity in a wider range of phase transfer reactions. In simple aliphatic systems, catalyst performance is often maximized when the catalyst is as lipophilic as possible while remaining soluble or finely dispersed in the reaction medium.[4]

Tetrabutylammonium Hydrogen Sulphate (TBHS) Performance

TBHS is a widely used and effective PTC for numerous organic transformations, including nucleophilic substitutions, oxidations, and condensation reactions.[5][6][7] Its ability to efficiently transport anions into the organic phase leads to faster reaction rates and high yields.[5]

Reaction Type	Substrates	Catalyst Loading	Reaction Time	Yield (%)	Reference
Multicomponent Condensation	Aromatic aldehydes, acetophenones, ammonium acetate	30 mol%	5-6 hours	65-75%	[5]
N-Alkylation	3,4-dihydropyrimidine-2(1H)-ones, alkyl halides	Catalytic	Not specified	High	[5]
Michael Addition	Indoles, electron-deficient olefins	Catalytic	Not specified	Good to Excellent	[5]
Alkylation of Hydantoins	Hydantoin, allyl bromide	Not specified	Not specified	78%
Synthesis of Xanthenones	β-naphthol, benzaldehyde, dimedone	10 mol%	30-45 mins	85-95%	[6]

Tetraethylammonium Hydrogen Sulphate (TEHS) Performance

Experimental data detailing the performance of TEHS as a phase transfer catalyst in specific organic reactions is less prevalent in published literature. It is recognized as a versatile quaternary ammonium salt used as a phase transfer catalyst and in the preparation of ionic liquids.[8] However, due to its lower lipophilicity, it may be less efficient than TBHS in reactions requiring the transfer of an anion from a highly aqueous environment to a nonpolar organic solvent. Its effectiveness might be more pronounced in systems with more polar organic solvents where its higher aqueous solubility is less of a disadvantage.

Experimental Protocol: Comparative O-Alkylation of a Phenol

To provide a framework for an objective, side-by-side comparison, the following standardized experimental protocol for a representative O-alkylation reaction can be employed.

Objective: To compare the catalytic efficiency of TEHS and TBHS for the O-alkylation of 4-nitrophenol with 1-bromobutane.

Materials:

• 4-Nitrophenol

• 1-Bromobutane

• Potassium Carbonate (K₂CO₃), anhydrous

• Toluene

• Tetraethylammonium Hydrogen Sulphate (TEHS)

• Tetrabutylammonium Hydrogen Sulphate (TBHS)

• Deionized water

• Standard laboratory glassware (round-bottom flask, condenser, magnetic stirrer)

• Analytical equipment for monitoring reaction progress (e.g., TLC, GC, HPLC)

Procedure:

• Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 4-nitrophenol (1.39 g, 10 mmol), potassium carbonate (2.76 g, 20 mmol), and toluene (20 mL).

• Catalyst Addition: Add the phase transfer catalyst (TEHS or TBHS, 0.1 mmol, 1 mol%).

• Stirring: Stir the mixture vigorously at room temperature for 10 minutes to ensure adequate mixing of the phases.

• Alkyl Halide Addition: Add 1-bromobutane (1.64 g, 1.35 mL, 12 mmol) to the reaction mixture.

• Reaction: Heat the mixture to a constant temperature (e.g., 60 °C) with vigorous stirring.

• Monitoring: Monitor the reaction progress over time (e.g., every hour for 8 hours) by taking small aliquots of the organic layer and analyzing them by a suitable chromatographic method (TLC or GC) to determine the consumption of 4-nitrophenol and the formation of 4-butoxynitrobenzene.

• Work-up: Upon completion, cool the reaction mixture to room temperature. Add 20 mL of water and separate the organic layer. Wash the organic layer with brine (20 mL), dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Analysis: Purify the crude product by column chromatography if necessary and determine the isolated yield. Characterize the product by ¹H NMR, ¹³C NMR, and MS to confirm its identity and purity.

Comparison Metrics:

• Reaction Rate: Compare the time required to reach >95% conversion for each catalyst.

• Isolated Yield: Compare the final isolated yield of the pure product.

• Catalyst Efficiency: Evaluate if lower catalyst loadings can be used while maintaining high efficiency.

Conclusion and Recommendations

The choice between TEHS and TBHS as a phase transfer catalyst should be guided by the specific requirements of the reaction system.

• Tetrabutylammonium Hydrogen Sulphate (TBHS) is generally the recommended choice for a broad range of applications, particularly in standard biphasic systems involving a nonpolar organic solvent. Its high lipophilicity ensures efficient transfer of the reacting anion into the organic phase, typically resulting in faster reaction rates and higher yields.

• Tetraethylammonium Hydrogen Sulphate (TEHS) , being more hydrophilic, may be less effective in traditional PTC applications. However, it could be considered for reactions in more polar organic solvents or in systems where a different catalyst partitioning behavior is desired. Its lower cost and different physical properties might also be advantageous in specific industrial processes.

For optimizing a new phase transfer catalyzed reaction, it is advisable to screen both catalysts, along with other analogues, to empirically determine the most effective option for the desired transformation. The provided experimental protocol offers a reliable starting point for such a comparative study.

References

• 1. benchchem.com [benchchem.com]
• 2. Phase Transfer Catalysis - Wordpress [reagents.acsgcipr.org]
• 3. benchchem.com [benchchem.com]
• 4. Effect of a phase transfer catalyst structure on the alkaline hydrolysis of poly(ethylene terephthalate) - Green Chemistry (RSC Publishing) DOI:10.1039/D4GC05070C [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. cbijournal.com [cbijournal.com]
• 7. Phase Transfer Catalyst - Trinitti International Co., Ltd. [trinitti.com.tw]
• 8. chemimpex.com [chemimpex.com]

A Comparative Guide to Analytical Methods for Metformin Quantification: Ion-Pair HPLC vs. Reversed-Phase HPLC

In the realm of pharmaceutical analysis, the accurate quantification of active pharmaceutical ingredients (APIs) is paramount for ensuring product quality, safety, and efficacy. Metformin, a widely prescribed oral hypoglycemic agent, is no exception. High-Performance Liquid Chromatography (HPLC) stands as a cornerstone technique for its analysis. This guide provides a detailed comparison of two common HPLC-based approaches for metformin quantification: ion-pair chromatography, which can utilize reagents like tetraethylammonium hydrogen sulphate, and the more conventional reversed-phase chromatography.

This comparison is designed for researchers, scientists, and drug development professionals to facilitate the selection of an appropriate analytical method based on specific laboratory needs and performance requirements. While a direct cross-validation study using tetraethylammonium hydrogen sulphate for metformin was not found in the public domain, this guide presents a side-by-side comparison of validated methods representative of each technique.

Performance Comparison of Analytical Methods

The choice between an ion-pair HPLC method and a standard reversed-phase HPLC method for metformin analysis involves trade-offs in terms of retention, selectivity, and method complexity. The following tables summarize the key performance parameters of two representative validated methods.

Method 1: Ion-Pair Reversed-Phase HPLC

This method utilizes an ion-pairing reagent to enhance the retention and improve the peak shape of the highly polar metformin molecule on a non-polar stationary phase.

Validation Parameter	Result
Linearity Range	62.5–2000 μg/mL[1][2]
Correlation Coefficient (r²)	>0.999[1][2]
Limit of Detection (LOD)	12 μg/mL[1][2]
Limit of Quantification (LOQ)	35 μg/mL[1][2]
Accuracy (% Recovery)	98.9% - 100%[1][2]
Precision (%RSD)	< 1.0%[1]

Method 2: Conventional Reversed-Phase HPLC

This method relies on a standard C18 column and a mobile phase without an ion-pairing reagent.

Validation Parameter	Result
Linearity Range	0.312–5 µg/mL
Correlation Coefficient (r²)	0.9995
Limit of Detection (LOD)	0.1 µg/mL
Limit of Quantification (LOQ)	0.3 µg/mL
Accuracy (% Recovery)	98% - 102%[3]
Precision (%RSD)	Not explicitly stated

Experimental Protocols

Detailed methodologies for the two compared analytical approaches are provided below.

Method 1: Ion-Pair Reversed-Phase HPLC for Metformin in Human Urine

This method is adapted from a validated study for the determination of metformin in a biological matrix.[1][2]

Chromatographic Conditions:

• Column: RP-C18 (250×4.0 mm; 5 μm)[1][2]

• Mobile Phase: Acetonitrile and 10 mM sodium phosphate buffer (pH=6.0, 30:70 v/v) containing 0.3% sodium dodecyl sulfate (as the ion-pairing agent).[1][2]

• Flow Rate: 1.0 mL/minute (isocratic)[1][2]

• Detection: UV/VIS DAD at 236 nm[1][2]

• Column Temperature: 50°C[2]

Standard Solution Preparation:

• Prepare a stock solution of metformin in water.

• Perform serial dilutions to achieve concentrations ranging from 62.5 to 2000 μg/mL.[1][2]

Sample Preparation (Urine):

• Urine samples can be diluted with water before analysis.[1]

Method 2: Conventional Reversed-Phase HPLC for Metformin

This method is a representative example of a standard RP-HPLC method for metformin analysis.[3]

Chromatographic Conditions:

• Column: C18 [Cosmosil C18 (250mm x 4.6ID, Particle size: 5 micron)][3]

• Mobile Phase: Methanol and Phosphate buffer pH 3 (70:30 v/v)[3]

• Flow Rate: 1.0 mL/min[3]

• Detection: UV at 238 nm[3]

Standard Solution Preparation:

• Accurately weigh and dissolve 10mg of metformin in the mobile phase in a 10ml volumetric flask to get a concentration of 1000µg/ml.[3]

• Further dilute to obtain a final concentration of 10 µg/ml.[3]

Sample Preparation (Tablets):

• Weigh and powder 20 tablets.[3]

• Take an amount of powder equivalent to 10mg of metformin and dissolve it in 10ml of the mobile phase.[3]

• Sonicate for 5 minutes and filter the solution through a 0.45µm membrane filter.[3]

• Dilute the filtered solution to a final concentration of 10 µg/ml with the mobile phase.[3]

Visualizing the Workflow

The following diagrams illustrate the logical flow of developing and cross-validating analytical methods.

Workflow for Analytical Method Development and Validation.

Logical Flow for Cross-Validation of Analytical Methods.

References

• 1. journalofappliedbioanalysis.com [journalofappliedbioanalysis.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. ijtsrd.com [ijtsrd.com]

Evaluation of the environmental impact of tetraethylammonium hydrogen sulphate compared to other catalysts

For immediate release:

A comprehensive evaluation of the environmental footprint of tetraethylammonium hydrogen sulphate ([TEA][HSO4]) compared to other catalysts frequently used in the synthesis of dihydropyrimidinones (DHPMs), crucial intermediates in drug development, reveals a complex picture where the "greenest" choice is not always straightforward. This guide provides researchers, scientists, and drug development professionals with a comparative analysis of [TEA][HSO4], a common Lewis acid (Zinc Chloride, ZnCl2), a zeolite (H-ZSM-5), and a biocatalyst (citric acid from fruit juice), supported by experimental data and detailed methodologies to inform more sustainable catalyst selection.

The Biginelli reaction, a cornerstone of heterocyclic chemistry for producing DHPMs, has seen a surge in the exploration of various catalysts to improve efficiency and reduce environmental impact. This comparative guide delves into the critical parameters of catalyst performance, reusability, and, most importantly, their environmental and toxicological profiles.

At a Glance: Catalyst Performance and Environmental Metrics

To facilitate a clear comparison, the following table summarizes the key performance and environmental indicators for each catalyst in a typical Biginelli reaction.

Catalyst	Typical Loading (mol%)	Reaction Time (h)	Yield (%)	Reusability (cycles)	Aquatic Toxicity (LC50/EC50)	Biodegradability
Tetraethylammonium Hydrogen Sulphate ([TEA][HSO4])	10 - 20	1 - 4	85 - 95	4 - 6	Low mg/L range (for analogues)	Not readily biodegradable
Zinc Chloride (ZnCl2)	10 - 20	2 - 6	80 - 92	Limited (hygroscopic)	Moderate to high	Not applicable (inorganic)
Zeolite (H-ZSM-5)	10 - 20 wt%	3 - 8	88 - 96	> 5	Generally low	Not applicable (inorganic)
Citric Acid (from Fruit Juice)	Varies	4 - 10	75 - 90	Not typically reused	Low	Readily biodegradable

Delving Deeper: A Head-to-Head Comparison

Tetraethylammonium Hydrogen Sulphate ([TEA][HSO4]): The Ionic Liquid Contender

Ionic liquids like [TEA][HSO4] have been touted as "green" alternatives due to their low vapor pressure and potential for recyclability. In the Biginelli reaction, it demonstrates high yields and can be reused for several cycles. However, a closer look at its environmental profile raises concerns. Quaternary ammonium compounds, the class to which the tetraethylammonium cation belongs, are known for their aquatic toxicity, with some analogues showing LC50 values in the low milligram per liter range, making them harmful to aquatic organisms.[1][2] Furthermore, studies on similar quaternary ammonium compounds indicate they are not readily biodegradable, suggesting persistence in the environment.[1][3][4][5]

Zinc Chloride (ZnCl2): The Conventional Lewis Acid

Zeolite (H-ZSM-5): The Solid Acid Workhorse

Zeolites, such as H-ZSM-5, are microporous aluminosilicates that function as solid acid catalysts. They offer high yields, excellent reusability, and easy separation from the reaction mixture, which simplifies the work-up process and minimizes waste. Environmentally, zeolites are generally considered benign, with no known adverse effects on aquatic organisms.[6] However, the environmental impact of their synthesis can vary, with production from natural minerals being a greener alternative to synthesis from chemical precursors.[7] Mining activities associated with natural zeolites can also have localized environmental impacts.[8]

Citric Acid (from Fruit Juice): The Biocatalyst Approach

In the quest for truly sustainable catalysts, researchers have turned to natural sources. Fruit juices, rich in organic acids like citric acid, have been successfully employed as catalysts in the Biginelli reaction. This approach boasts the use of a renewable, non-toxic, and readily biodegradable catalyst. While yields may be slightly lower and reaction times longer compared to other methods, the environmental benefits are significant. The primary drawback is the lack of catalyst reusability in a straightforward manner.

Experimental Corner: Protocols for Evaluation

To ensure a standardized and objective comparison, the following experimental protocols are provided.

General Protocol for Biginelli Reaction

A mixture of an aromatic aldehyde (1 mmol), a β-ketoester (1 mmol), urea or thiourea (1.5 mmol), and the catalyst (in the specified loading) is stirred in a solvent (e.g., ethanol) or under solvent-free conditions at a specified temperature. The reaction progress is monitored by thin-layer chromatography. After completion, the reaction mixture is cooled, and the solid product is filtered, washed, and recrystallized to obtain the pure dihydropyrimidinone.

Catalyst Reusability Test

After the initial reaction, the catalyst is recovered by filtration (for solid catalysts) or extraction (for ionic liquids). The recovered catalyst is washed, dried, and then used in a subsequent reaction with fresh reactants under the same conditions. This cycle is repeated to determine the number of times the catalyst can be effectively reused without a significant drop in product yield.

Leaching Test for Heterogeneous Catalysts

To assess the stability of solid catalysts like zeolites, a hot filtration test can be performed. The reaction is allowed to proceed to approximately 50% conversion, at which point the solid catalyst is filtered off from the hot reaction mixture. The filtrate is then allowed to continue reacting under the same conditions. If the reaction proceeds further, it indicates that some of the active catalytic species has leached into the solution.

Visualizing the Chemistry: Reaction and Workflow

To better understand the processes discussed, the following diagrams illustrate the Biginelli reaction mechanism and a typical experimental workflow for catalyst evaluation.

Caption: The acid-catalyzed mechanism of the Biginelli reaction.

Caption: A typical experimental workflow for catalyst evaluation.

Conclusion: A Call for Holistic Assessment

The selection of a catalyst for the Biginelli reaction, and indeed for any chemical transformation, requires a holistic assessment that extends beyond reaction efficiency. While tetraethylammonium hydrogen sulphate offers good performance and reusability, its potential environmental toxicity and poor biodegradability are significant drawbacks. In contrast, zeolites present a more environmentally benign profile with excellent reusability, though their synthesis can have its own environmental costs. For applications where ultimate greenness is paramount and slight compromises in yield and reaction time are acceptable, biocatalysts like citric acid from fruit juices offer a compelling, albeit less reusable, alternative.

This guide underscores the importance of considering the entire life cycle of a catalyst, from its production to its ultimate fate in the environment, to make truly sustainable choices in drug development and chemical synthesis. Future research should focus on generating more comprehensive and comparative ecotoxicological and biodegradability data for a wider range of catalysts to enable more informed and environmentally conscious decisions.

References

• 1. researchgate.net [researchgate.net]
• 2. Biodegradability and aquatic toxicity of quaternary ammonium-based gemini surfactants: Effect of the spacer on their ecological properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Genotoxicity and biodegradation of quaternary ammonium salts in aquatic environments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The Impact of Quaternary Ammonium Compounds (QACs) on Wastewater Biomass and the Role of Biochemistry in Managing QAC Degradation and Toxicity - Aster Bio - Biological Waste Treatment [asterbio.com]
• 5. Quaternary ammonium compounds of emerging concern: Classification, occurrence, fate, toxicity and antimicrobial resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Environment [euzepa.eu]
• 7. Comparative environmental assessment of zeolites synthesized from chemicals and natural minerals - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. e3s-conferences.org [e3s-conferences.org]

Safety & Regulatory Compliance

Proper Disposal of Tetraethylammonium Hydrogen Sulphate: A Comprehensive Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the safe handling and disposal of chemical reagents is paramount to ensuring a secure laboratory environment. Tetraethylammonium hydrogen sulphate, a quaternary ammonium salt utilized in various chemical applications, requires specific procedures for its proper disposal. Adherence to these guidelines is essential for minimizing environmental impact and maintaining regulatory compliance.

Tetraethylammonium hydrogen sulphate is classified as a substance that causes skin, eye, and respiratory irritation.[1][2] Therefore, appropriate personal protective equipment (PPE), including chemical safety goggles, protective gloves, and suitable protective clothing, should be worn when handling this chemical.[2] In the event of a spill, the material should be swept up or vacuumed into a suitable container for disposal, minimizing dust generation.[2][3]

Disposal Procedure

The primary method for the disposal of tetraethylammonium hydrogen sulphate is through a licensed hazardous or special waste collection point.[2] It is crucial to adhere to all local, regional, and national regulations governing chemical waste disposal.[2] Do not allow the chemical to enter drains or water systems.

Key Steps for Disposal:

• Containment: Ensure the waste material is stored in its original or a compatible, tightly closed container.[1][2] Do not mix with other waste.

• Labeling: Clearly label the container with the chemical name: "Tetraethylammonium Hydrogen Sulphate".

• Consult Regulations: Refer to your institution's specific waste management protocols and local environmental regulations to ensure full compliance.

• Professional Disposal: Arrange for collection by a licensed chemical waste disposal company.[4]

Chemical and Physical Properties

A summary of the key quantitative data for tetraethylammonium hydrogen sulphate is provided in the table below for easy reference.

Property	Value
CAS Number	16873-13-5
Molecular Formula	C8H21NO4S
Molecular Weight	227.32 g/mol [1]
Appearance	White crystalline powder[1]
Melting Point	243 - 245 °C

Hazard Classification

Hazard	GHS Classification
Skin Irritation	H315 (Causes skin irritation)[1]
Eye Irritation	H319 (Causes serious eye irritation)[1]
Respiratory Irritation	H335 (May cause respiratory irritation)[1]

Disposal Workflow

The following diagram illustrates the step-by-step logical workflow for the proper disposal of tetraethylammonium hydrogen sulphate.

Disposal Workflow for Tetraethylammonium Hydrogen Sulphate.

References

• 1. lobachemie.com [lobachemie.com]
• 2. molychem.net [molychem.net]
• 3. fishersci.com [fishersci.com]
• 4. leonidchemicals.net [leonidchemicals.net]

Essential Safety and Logistical Information for Handling Tetraethylammonium Hydrogen Sulphate

For researchers, scientists, and drug development professionals, the safe handling of chemical reagents is paramount. This document provides essential, immediate safety and logistical information for the handling of Tetraethylammonium hydrogen sulphate, including operational and disposal plans, to ensure a safe laboratory environment.

Hazard Summary and Personal Protective Equipment (PPE)

Tetraethylammonium hydrogen sulphate is a chemical that requires careful handling due to its potential hazards. It is classified as causing skin irritation (Category 2), serious eye irritation (Category 2), and may cause respiratory irritation (Category 3).[1][2] Therefore, the use of appropriate Personal Protective Equipment (PPE) is mandatory.

Hazard Classification	GHS Hazard Statement	Precautionary Statement Codes
Skin Corrosion/Irritation (Category 2)	H315: Causes skin irritation	P264, P280, P302+P352, P332+P313, P362
Serious Eye Damage/Eye Irritation (Category 2)	H319: Causes serious eye irritation	P280, P305+P351+P338, P337+P313
Specific target organ toxicity — single exposure (Category 3), Respiratory tract irritation	H335: May cause respiratory irritation	P261, P271, P304+P340, P312, P403+P233, P405

Table 1: Hazard Classification and Precautionary Statements. This table is not exhaustive. Always consult the specific Safety Data Sheet (SDS) for the product you are using.

Required Personal Protective Equipment (PPE):

• Eye and Face Protection: Wear chemical safety goggles that meet OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[1]

• Skin Protection:

  • Gloves: Wear appropriate protective gloves to prevent skin exposure.[1] Nitrile rubber gloves are a suitable option. Inspect gloves for integrity before use and dispose of contaminated gloves after use.

  • Protective Clothing: Wear a lab coat or other suitable protective clothing to prevent skin contact.[1]

• Respiratory Protection: Use only in a well-ventilated area.[1][2] If dust is generated or ventilation is inadequate, a NIOSH-approved N95 dust mask or equivalent respirator is recommended.[3]

Operational Plan: Step-by-Step Handling Procedures

1. Preparation and Engineering Controls:

• Ensure that an eyewash station and safety shower are readily accessible and in close proximity to the workstation.[1]

• Work in a well-ventilated area, preferably under a chemical fume hood, to minimize inhalation exposure.[1]

• Before handling, ensure all necessary PPE is available and in good condition.

2. Handling the Solid Chemical:

• Avoid breathing dust.[1][4]

• Avoid contact with skin and eyes.[1]

• Weigh the chemical in a well-ventilated area or in a fume hood.

• Use a scoop or spatula to handle the solid. Avoid creating dust clouds.

• Wash hands thoroughly after handling.[1]

3. Preparing Solutions:

• When dissolving the solid, slowly add it to the solvent to avoid splashing.

• Handle the solution with the same precautions as the solid, wearing appropriate PPE.

Emergency Procedures

Exposure Route	First-Aid Measures
Inhalation	Move the victim to fresh air and keep them at rest in a position comfortable for breathing. Call a POISON CENTER or doctor/physician if you feel unwell.[1][2]
Skin Contact	Wash the affected area with plenty of soap and water. If skin irritation occurs, get medical advice/attention. Take off contaminated clothing and wash it before reuse.[1][2]
Eye Contact	Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[1][2]
Ingestion	Clean mouth with water. Get medical attention.[1]

Table 2: First-Aid Measures.

Spill and Disposal Plan

1. Spill Cleanup:

• Minor Spills (Solid):

  • Ensure you are wearing appropriate PPE.

  • Sweep up and shovel the spilled material into a suitable, labeled container for disposal.[1]

  • Avoid generating dust.

  • Clean the spill area with soap and water.

• Minor Spills (Solution):

  • Absorb the spill with an inert material (e.g., sand, vermiculite).

  • Place the absorbent material into a suitable, labeled container for disposal.

  • Clean the spill area with soap and water.

2. Waste Disposal:

• Dispose of contents/container to an approved waste disposal plant.[1]

• Do not let the product enter drains.[4]

• All chemical waste must be disposed of in accordance with local, state, and federal regulations.

Storage Plan

• Keep the container tightly closed in a dry, cool, and well-ventilated place.[1]

• Store locked up.[1]

• Incompatible Materials: Strong oxidizing agents.[1]

Experimental Workflow for Safe Handling

Caption: Workflow for the safe handling of Tetraethylammonium hydrogen sulphate.

References

• 1. fishersci.com [fishersci.com]
• 2. lobachemie.com [lobachemie.com]
• 3. Tetraethylammonium hydrogen sulfate for ion pair chromatography, LiChropur , = 99.0 16873-13-5 [sigmaaldrich.com]
• 4. bio.vu.nl [bio.vu.nl]